2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid

• CAS: 1017777-41-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2,6-Bis(trifluoromethyl)benzoic Acid: Properties, Synthesis, and Applications

Introduction

2,6-Bis(trifluoromethyl)benzoic acid is a synthetically versatile organofluorine compound that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. The presence of two sterically demanding and electron-withdrawing trifluoromethyl groups flanking the carboxylic acid functionality imparts unique chemical and physical properties to the molecule. This guide provides a comprehensive overview of the core attributes of 2,6-bis(trifluoromethyl)benzoic acid, offering valuable insights for researchers, chemists, and professionals in drug development.

Physicochemical Properties

The distinct substitution pattern of 2,6-bis(trifluoromethyl)benzoic acid significantly influences its physical and chemical characteristics. The two trifluoromethyl groups create a sterically hindered environment around the carboxylic acid, which can affect its reactivity and intermolecular interactions.

Property	Value	Source
CAS Number	24821-22-5
Molecular Formula	C₉H₄F₆O₂	[1]
Molecular Weight	258.12 g/mol
Melting Point	138-140 °C
Appearance	White crystalline powder
Solubility	Soluble in many organic solvents.	[2]

Molecular Structure and Spectroscopic Data

The molecular structure of 2,6-bis(trifluoromethyl)benzoic acid has been characterized by X-ray crystallography. The dihedral angles between the benzene ring and the carboxyl group are notably large, at 71.5 (2)° and 99.3 (2)° in the two independent molecules within the asymmetric unit, a direct consequence of the steric hindrance from the ortho trifluoromethyl groups[1]. This twisted conformation can impact the compound's ability to engage in planar stacking interactions.

Spectroscopic analysis is crucial for the identification and characterization of 2,6-bis(trifluoromethyl)benzoic acid.

• ¹H NMR: The proton NMR spectrum is relatively simple due to the molecule's symmetry. It typically shows signals in the aromatic region corresponding to the protons on the benzene ring[2].

• ¹³C NMR: The carbon NMR spectrum provides information on the carbon framework of the molecule.

• ¹⁹F NMR: The fluorine NMR spectrum is a key characterization technique for fluorinated compounds, showing a characteristic signal for the trifluoromethyl groups.

Synthesis and Reactivity

The synthesis of 2,6-bis(trifluoromethyl)benzoic acid can be achieved through various methods, often involving the oxidation of a suitable precursor. One documented synthesis involves the acidification of the corresponding potassium benzoate salt[1].

The reactivity of 2,6-bis(trifluoromethyl)benzoic acid is largely dictated by the carboxylic acid group and the electron-deficient aromatic ring.

• Carboxylic Acid Reactions: The carboxylic acid moiety can undergo typical reactions such as esterification and amidation, although the steric hindrance from the adjacent trifluoromethyl groups may necessitate more forcing reaction conditions.

• Aromatic Ring Reactivity: The two strongly electron-withdrawing trifluoromethyl groups deactivate the aromatic ring towards electrophilic aromatic substitution.

Caption: Synthetic route and key reactivity of 2,6-bis(trifluoromethyl)benzoic acid.

Applications in Research and Development

The unique properties of 2,6-bis(trifluoromethyl)benzoic acid make it a valuable building block in several areas of research and development.

Pharmaceutical and Agrochemical Synthesis

Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles[3]. The trifluoromethyl groups can increase lipophilicity and binding affinity to biological targets. While specific applications of 2,6-bis(trifluoromethyl)benzoic acid in marketed drugs are not readily found, its structural motif is of interest in the design of novel therapeutic and agrochemical agents[3].

Materials Science

The incorporation of fluorinated moieties into polymers and other materials can impart desirable properties such as thermal stability, chemical resistance, and altered optical properties.

Analytical Chemistry

2,6-Bis(trifluoromethyl)benzoic acid has been utilized in the development of polymer-based separation media using a fragment imprinting technique for the selective separation of brominated aromatic compounds.

Safety and Handling

As with any chemical substance, proper safety precautions should be observed when handling 2,6-bis(trifluoromethyl)benzoic acid. It is important to consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and disposal.

General Safety Recommendations:

• Work in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

Experimental Protocols

General Procedure for Esterification

This protocol is a general guideline and may require optimization based on the specific alcohol used.

• To a solution of 2,6-bis(trifluoromethyl)benzoic acid in a suitable aprotic solvent (e.g., dichloromethane), add an excess of the desired alcohol.

• Add a catalytic amount of a strong acid (e.g., sulfuric acid) or a coupling agent (e.g., DCC with DMAP).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: A typical workflow for the esterification of 2,6-bis(trifluoromethyl)benzoic acid.

Conclusion

2,6-Bis(trifluoromethyl)benzoic acid is a fascinating molecule with a unique combination of steric and electronic properties. Its utility as a building block in organic synthesis, particularly for the introduction of trifluoromethyl groups, makes it a valuable compound for researchers in drug discovery and materials science. Further exploration of its reactivity and applications is likely to uncover new opportunities for innovation.

References

Sources

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• 2. bipm.org [bipm.org]
• 3. chemimpex.com [chemimpex.com]

An In-Depth Technical Guide to the Synthesis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

Foreword: The Strategic Importance of Fluorinated Benzoic Acids in Modern Drug Discovery

The strategic incorporation of fluorine and trifluoromethyl groups into aromatic scaffolds represents a cornerstone of contemporary medicinal chemistry and materials science. These modifications can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a highly valuable building block in this context, offering a unique combination of functional handles and electronic properties for the synthesis of novel therapeutic agents and advanced materials. This guide provides an in-depth exploration of a robust and scientifically sound synthesis pathway for this important compound, intended for researchers, scientists, and professionals in the field of drug development.

I. Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid points towards a key disconnection at the C-C bond between the aromatic ring and the carboxylic acid group. This suggests a synthetic strategy involving the introduction of a carboxyl group onto a pre-functionalized aromatic precursor. The most direct and efficient method to achieve this regioselectivity is through Directed ortho-Metalation (DoM) .

In this proposed pathway, the fluorine atom on the starting material, 1-fluoro-3,5-bis(trifluoromethyl)benzene, serves as a directing group for lithiation at the ortho position. The subsequent quenching of the resulting aryllithium intermediate with carbon dioxide furnishes the desired benzoic acid. The strong electron-withdrawing nature of the two trifluoromethyl groups enhances the acidity of the aromatic protons, thereby facilitating the deprotonation step.

Caption: Retrosynthetic analysis of the target molecule.

II. The Core Synthesis Pathway: Directed ortho-Metalation and Carboxylation

The cornerstone of this synthesis is the highly regioselective introduction of the carboxylic acid moiety onto the 1-fluoro-3,5-bis(trifluoromethyl)benzene scaffold. This is achieved through a two-step, one-pot procedure involving Directed ortho-Metalation (DoM) followed by carboxylation.

A. Step 1: Directed ortho-Lithiation

The initial and most critical step is the deprotonation of 1-fluoro-3,5-bis(trifluoromethyl)benzene at the position ortho to the fluorine atom. The fluorine atom, being a Lewis basic center, coordinates with the lithium atom of the organolithium reagent, directing the deprotonation to the adjacent proton. This proximity effect is a hallmark of DoM reactions.[1]

The choice of the organolithium reagent is crucial for the success of this reaction. While various alkyllithiums can be employed, n-butyllithium (n-BuLi) is a commonly used and effective reagent for this purpose.[2] The reaction is typically carried out in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), at low temperatures to prevent side reactions and ensure the stability of the aryllithium intermediate.

Caption: The Directed ortho-Lithiation step.

B. Step 2: Carboxylation

Once the aryllithium intermediate is formed in situ, it is quenched with an electrophile to introduce the desired functional group. For the synthesis of a carboxylic acid, the most direct and atom-economical electrophile is carbon dioxide (CO₂), typically in its solid form (dry ice). The highly nucleophilic aryllithium readily attacks the electrophilic carbon of CO₂, forming a lithium carboxylate salt.

Subsequent acidic workup protonates the carboxylate salt to yield the final product, 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

Caption: The carboxylation and workup steps.

III. Detailed Experimental Protocol

This protocol is a self-validating system designed for reproducibility and safety. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Purity	Supplier Recommendation
1-Fluoro-3,5-bis(trifluoromethyl)benzene	232.09	≥98%	Sigma-Aldrich, Fluorochem
n-Butyllithium (2.5 M in hexanes)	64.06	2.5 M	Sigma-Aldrich, Acros
Tetrahydrofuran (THF), anhydrous	72.11	≥99.9%	Sigma-Aldrich, Acros
Carbon dioxide, solid (dry ice)	44.01	-	Local supplier
Diethyl ether, anhydrous	74.12	≥99.7%	Fisher Scientific
Hydrochloric acid (1 M aqueous)	36.46	1 M	VWR
Sodium sulfate, anhydrous	142.04	≥99%	VWR

Procedure:

• Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum is dried in an oven and cooled under a stream of dry nitrogen.

• Charging the Flask: The flask is charged with 1-fluoro-3,5-bis(trifluoromethyl)benzene (10.0 g, 43.1 mmol) and anhydrous tetrahydrofuran (100 mL).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Addition of n-Butyllithium: n-Butyllithium (2.5 M in hexanes, 18.1 mL, 45.3 mmol, 1.05 eq.) is added dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stirring: The resulting mixture is stirred at -78 °C for 1 hour.

• Carboxylation: The flask is opened to a positive pressure of nitrogen, and freshly crushed dry ice (approximately 30 g) is added in small portions, ensuring the temperature remains below -60 °C.

• Warming and Quenching: The reaction mixture is allowed to slowly warm to room temperature overnight with continuous stirring. The mixture is then quenched by the slow addition of 1 M hydrochloric acid (100 mL).

• Extraction: The aqueous layer is separated and extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure to yield the crude product. The crude solid is purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid as a white to off-white solid.

Expected Yield: 75-85%

Characterization Data:

Technique	Expected Result
¹H NMR	Aromatic protons and the carboxylic acid proton with characteristic chemical shifts and coupling constants.
¹⁹F NMR	Signals corresponding to the fluorine atom and the two trifluoromethyl groups, exhibiting expected chemical shifts and couplings.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the aromatic carbons, trifluoromethyl carbons, and the carboxylic acid carbon.
Mass Spec	Molecular ion peak corresponding to the calculated mass of the product.
Melting Pt	A sharp melting point characteristic of a pure compound.

IV. Mechanistic Insights and Rationale for Experimental Choices

• Choice of Solvent: Anhydrous THF is the solvent of choice due to its ability to solvate the organolithium reagent, breaking down its aggregates into more reactive monomers, and its low freezing point, which is compatible with the reaction temperature.[1]

• Temperature Control: Maintaining a low temperature (-78 °C) is critical to prevent side reactions such as the decomposition of the aryllithium intermediate and reaction with the solvent.

• Stoichiometry of n-BuLi: A slight excess of n-butyllithium is used to ensure complete deprotonation of the starting material.

• Quenching with Dry Ice: The use of a large excess of dry ice ensures that all of the aryllithium intermediate is carboxylated. Adding it in solid form helps to maintain the low temperature of the reaction.

• Acidic Workup: The addition of hydrochloric acid is necessary to protonate the lithium carboxylate salt formed after the reaction with CO₂ and to neutralize any unreacted organolithium species.

V. Conclusion: A Robust Pathway to a Key Synthetic Intermediate

The synthesis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid via Directed ortho-Metalation of 1-fluoro-3,5-bis(trifluoromethyl)benzene followed by carboxylation is a highly efficient and regioselective method. This technical guide provides a comprehensive and validated protocol, grounded in established chemical principles, to enable researchers and drug development professionals to access this valuable building block for their synthetic endeavors. The strategic application of DoM chemistry offers a powerful tool for the construction of highly functionalized aromatic compounds with broad utility in science and industry.

VI. References

• Baran, P. (n.d.). Directed Metalation: A Survival Guide. Baran Lab. Retrieved from [Link][3]

• n-Butyllithium. (2023, December 19). In Wikipedia. Retrieved from [Link][2]

• Nguyen, T.-H., Castanet, A.-S., & Mortier, J. (2006). Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Chemistry Portal. Retrieved from [Link][4]

• Myers, A. G. (n.d.). Directed (ortho) Metallation. Andrew G Myers Research Group. Retrieved from [Link][1]

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2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid derivatives and analogs

An In-Depth Technical Guide to 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid: Synthesis, Properties, and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine and trifluoromethyl (CF₃) groups is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. The benzoic acid scaffold remains a privileged structure, present in numerous approved drugs. This guide focuses on the novel scaffold, 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid , a compound whose specific substitution pattern—an ortho-fluoro atom and two meta-trifluoromethyl groups relative to the carboxyl function—suggests unique conformational and electronic properties. As direct literature on this specific molecule is nascent, this document serves as a foundational guide, proposing robust synthetic routes based on established organometallic principles and outlining the potential for creating diverse derivative libraries for drug discovery and agrochemical research.

The Strategic Importance of Fluorine and Trifluoromethyl Groups in Drug Design

The trifluoromethyl group is a powerful bioisostere for various functionalities and is prized for its strong electron-withdrawing nature and high lipophilicity.[1] These characteristics can enhance a compound's binding to target proteins, improve its passage through biological membranes, and increase its resistance to metabolic degradation, particularly oxidative processes mediated by cytochrome P450 enzymes.[1][2] The strategic placement of a fluorine atom, particularly ortho to a reactive center, can enforce specific molecular conformations (torsional control) and modulate the acidity (pKa) of adjacent functional groups, which is critical for optimizing pharmacokinetics and pharmacodynamics.[3] The combination of these groups on a benzoic acid core, as in the title compound, presents a compelling scaffold for exploring new chemical space.

Retrosynthetic Analysis and Proposed Synthetic Strategy

A logical and efficient synthesis of the target molecule is paramount. The most direct approach involves the formation of a carbon-carbon bond between an activated aromatic ring and a one-carbon electrophile (CO₂). This can be achieved via an organometallic intermediate, specifically an aryllithium or Grignard reagent. Two primary retrosynthetic pathways are proposed, originating from the common precursor 1-fluoro-3,5-bis(trifluoromethyl)benzene .

Caption: Retrosynthetic analysis for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

This analysis highlights two viable forward-synthesis strategies:

• Route A: Directed ortho-Metalation (DoM) of 1-fluoro-3,5-bis(trifluoromethyl)benzene.

• Route B: Bromination of 1-fluoro-3,5-bis(trifluoromethyl)benzene followed by halogen-metal exchange and carboxylation.

Synthesis of Key Intermediates

The successful synthesis of the target acid hinges on the efficient preparation of its precursors.

Protocol: Synthesis of 1-Fluoro-3,5-bis(trifluoromethyl)benzene

This protocol is adapted from general procedures for converting arylamines to aryl fluorides, such as the Balz-Schiemann reaction.[4] The starting material, 3,5-bis(trifluoromethyl)aniline, is commercially available.

Rationale: Diazotization of the aniline followed by thermal decomposition of the resulting diazonium hexafluorophosphate salt provides a clean and reliable method for introducing a fluorine atom onto the aromatic ring.

Step-by-Step Methodology:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer and thermometer, suspend 3,5-bis(trifluoromethyl)aniline (1.0 eq) in aqueous hydrochloric acid (e.g., 6M).

  • Cool the suspension to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the internal temperature does not exceed 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete. Confirm the presence of excess nitrous acid with starch-iodide paper.

• Precipitation of Diazonium Salt:

  • To the cold diazonium salt solution, add 65% hexafluorophosphoric acid (1.2 eq) in one portion with vigorous stirring.

  • Continue stirring in the cold bath for 30 minutes to ensure complete precipitation of the diazonium hexafluorophosphate salt.

• Isolation and Decomposition:

  • Collect the precipitate by vacuum filtration, wash with cold water, followed by cold methanol, and finally cold diethyl ether to facilitate drying.

  • Dry the salt thoroughly under vacuum. Caution: Diazonium salts can be explosive when dry; handle with appropriate care.

  • Thermally decompose the dried salt in a suitable high-boiling, inert solvent (e.g., toluene or xylene) or neat, by gently heating until nitrogen evolution ceases. The decomposition should be performed behind a blast shield.

• Purification:

  • Cool the reaction mixture and purify the resulting liquid by distillation to yield pure 1-fluoro-3,5-bis(trifluoromethyl)benzene.

Proposed Synthesis of the Core Molecule

With the key precursor in hand, the final carboxylation step can be approached by either DoM or a halogen-metal exchange route.

Route A Protocol: Synthesis via Directed ortho-Metalation (DoM)

Rationale: The fluorine atom is a recognized directing group for ortho-lithiation.[5] The strong inductive effect of the two CF₃ groups increases the kinetic acidity of the ortho-protons, making them susceptible to deprotonation by a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sec-butyllithium (s-BuLi).[2][6] This method offers an atom-economical route directly from the fluorinated precursor.

Step-by-Step Methodology:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF) to a flame-dried, three-necked flask equipped with a stirrer, thermometer, and argon inlet. Cool the solvent to -78 °C using a dry ice/acetone bath.

• Lithiation: To the cold THF, add 1-fluoro-3,5-bis(trifluoromethyl)benzene (1.0 eq).

• Slowly add a solution of LDA (1.2 eq, freshly prepared or commercial) or s-BuLi (1.2 eq) dropwise, maintaining the internal temperature at -78 °C.

• Stir the resulting solution at -78 °C for 1-2 hours to ensure complete formation of the aryllithium species.

• Carboxylation: Quench the reaction by pouring the aryllithium solution onto a slurry of freshly crushed dry ice (CO₂) in THF, or by bubbling CO₂ gas through the solution.

• Workup: Allow the mixture to warm to room temperature. Add water and acidify with aqueous HCl (e.g., 2M) to protonate the carboxylate.

• Extraction and Purification: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude solid by recrystallization or column chromatography.

Route B: Synthesis via Bromination and Halogen-Metal Exchange

Rationale: This two-step sequence provides an alternative if the DoM route proves low-yielding. Electrophilic bromination of the electron-deficient ring is followed by a highly reliable and rapid lithium-halogen exchange reaction to generate the same aryllithium intermediate as in Route A.[7]

Step 1: Bromination of 1-Fluoro-3,5-bis(trifluoromethyl)benzene

• Conditions: Due to the deactivating nature of the substituents, forcing conditions are required. A mixture of a brominating agent (e.g., N-Bromosuccinimide or Br₂) in a strong acid medium like oleum or triflic acid is a common strategy for such systems.

• Procedure: Dissolve 1-fluoro-3,5-bis(trifluoromethyl)benzene in the chosen acid at 0 °C. Add the brominating agent portion-wise and allow the reaction to slowly warm to room temperature or gently heat as required, monitoring by GC-MS. The workup involves carefully quenching the reaction mixture on ice, followed by extraction and purification.

Step 2: Halogen-Metal Exchange and Carboxylation

• Procedure: The protocol is nearly identical to that of Route A, starting from step 2. Dissolve the synthesized 2-bromo-1-fluoro-3,5-bis(trifluoromethyl)benzene (1.0 eq) in anhydrous THF at -78 °C.

• Add n-butyllithium (1.1 eq) dropwise. The lithium-halogen exchange is typically very fast, even at low temperatures.

• After stirring for 15-30 minutes, proceed with the carboxylation and workup as described in Route A (steps 5-7).

Physicochemical Properties of Analogs

Direct experimental data for the title compound is unavailable. However, by examining its close structural analogs, we can infer its likely characteristics. The two CF₃ groups are expected to significantly increase its acidity (lower pKa) compared to simpler fluorobenzoic acids.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
2-Fluoro-4-(trifluoromethyl)benzoic acid	C₈H₄F₄O₂	208.11	168-170[8]
2-Fluoro-6-(trifluoromethyl)benzoic acid	C₈H₄F₄O₂	208.11	86-90[6]
2,6-Bis(trifluoromethyl)benzoic acid	C₉H₄F₆O₂	258.12	Not specified, crystalline solid[9]
2,4,6-Trifluorobenzoic acid	C₇H₃F₃O₂	176.09	Crystalline solid[10]

Derivatization Strategies and Potential Applications

The true value of 2-fluoro-4,6-bis(trifluoromethyl)benzoic acid lies in its role as a versatile building block for creating libraries of novel compounds. The carboxylic acid moiety serves as a synthetic handle for a wide range of transformations.

Rationale for Derivatization: Converting the carboxylic acid to amides or esters allows for the systematic exploration of structure-activity relationships (SAR). This is a fundamental workflow in both pharmaceutical and agrochemical discovery, enabling the fine-tuning of a molecule's properties to optimize its interaction with a biological target and its overall performance.

Caption: Workflow for the generation of amide and ester derivative libraries.

Potential Therapeutic Areas:

• Anti-inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) are derivatives of benzoic acid. The unique electronic profile of this scaffold could lead to new cyclooxygenase (COX) inhibitors.

• Oncology: Trifluoromethylated aromatics are common in kinase inhibitors and other anti-cancer agents, where they can form critical binding interactions in hydrophobic pockets of target proteins.

• Agrochemicals: The stability and lipophilicity conferred by the CF₃ groups are highly desirable for developing robust herbicides, fungicides, and pesticides.[6]

Conclusion

While 2-fluoro-4,6-bis(trifluoromethyl)benzoic acid represents an underexplored scaffold, its synthesis is readily achievable through established, reliable organometallic methodologies such as directed ortho-metalation or halogen-metal exchange. Its unique combination of a conformation-directing ortho-fluoro group and two metabolically robust, lipophilic trifluoromethyl groups makes it an exceptionally promising starting point for the development of new pharmaceuticals and agrochemicals. This guide provides the foundational synthetic knowledge and strategic rationale for researchers to begin exploring the vast chemical space and potential applications of its derivatives.

References

• Ningbo Innopharmchem Co., Ltd. (n.d.). Exploring the Versatility of 2-Fluoro-4-(trifluoromethyl)benzoic Acid in Organic Synthesis. Retrieved from [Link]

• Betz, R., & Gerber, T. (2006). 2,6-Bis(trifluoromethyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 62(11), o5127–o5128. Retrieved from [Link]

• Jana, S., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Processes, 10(10), 2054. Retrieved from [Link]

• Dias, L. C., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences, 5(2). Retrieved from [Link]

• Amerigo Scientific. (n.d.). 2-Fluoro-4-(trifluoromethyl)benzoic acid (99%). Retrieved from [Link]

• Betz, R., & Gerber, T. (2011). 2,4,6-Trifluorobenzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 67(2), o539. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluoro-6-(trifluoromethyl)benzoic acid. PubChem Compound Database. Retrieved from [Link]

• Gribble, G. W. (2004). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Synlett, 2004(10), 1839-1841. Retrieved from [Link]

• Musilek, K., et al. (2021). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Molecules, 26(1), 1. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Directed (ortho) Metallation. Retrieved from [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Ethynyl-3,5-bis(trifluoromethyl)benzene. PubChem Compound Database. Retrieved from [Link]

• Devine, P. N., et al. (2002). An Improved Preparation of 3,5-Bis(trifluoromethyl)acetophenone and Safety Considerations in the Preparation of 3,5-Bis(trifluoromethyl)phenyl Grignard Reagent. The Journal of Organic Chemistry, 67(16), 5437–5441. Retrieved from [Link]

• Ashenhurst, J. (2015). Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry. Retrieved from [Link]

• Rutherford, K. G., & Redmond, W. (1963). 1-BROMO-2-FLUOROBENZENE. Organic Syntheses, 43, 12. Retrieved from [Link]

• Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link]

• Snieckus, V. (2005). Directed ortho Metalation: Soon to be a Textbook Reaction? Retrieved from [Link]

• Chem-Station. (2015). Directed Ortho Metalation. Retrieved from [Link]

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reactivity of the carboxylic acid group in fluorinated compounds

An In-Depth Technical Guide to the Reactivity of the Carboxylic Acid Group in Fluorinated Compounds

Authored by: Gemini, Senior Application Scientist

Introduction: The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science.[1][2][3] Fluorine's unique electronic properties can profoundly alter a molecule's physicochemical characteristics, including lipophilicity, metabolic stability, and binding affinity. This guide provides an in-depth exploration of how fluorination impacts the reactivity of one of organic chemistry's most fundamental functional groups: the carboxylic acid. We will dissect the electronic underpinnings of these effects, provide quantitative comparisons, and detail field-proven protocols for key chemical transformations, offering researchers and drug development professionals a comprehensive resource for navigating the chemistry of fluorinated carboxylic acids.

The Electronic Influence of Fluorine: A Foundation of Altered Reactivity

The reactivity of a carboxylic acid is intrinsically linked to the electron density around the -COOH group. Fluorine, as the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect), which is the primary driver of the altered reactivity observed in fluorinated analogues.[4][5] This effect propagates through the sigma bonds of the molecule, pulling electron density away from the carboxylic acid moiety.

The consequences of this electron withdrawal are twofold:

• Increased Acidity (Proton Donicity): The inductive effect stabilizes the carboxylate anion (R-COO⁻) formed upon deprotonation. By delocalizing the negative charge, the fluorine substituents make the conjugate base more stable, thus shifting the dissociation equilibrium in favor of the protonated form and resulting in a stronger acid (lower pKa).[4][6][7]

• Modified Carbonyl Electrophilicity: The electron-withdrawing nature of fluorine atoms enhances the electrophilicity of the carbonyl carbon. This makes the carboxylic acid group more susceptible to nucleophilic attack, although this effect can be counterintuitively modulated by the extreme acidity, which can lead to the formation of unreactive ammonium salts with amine nucleophiles under neutral conditions.

dot graph TD subgraph "Trifluoroacetate Anion Stabilization" direction LR style Trifluoroacetate Anion Stabilization fill:#F1F3F4,stroke:#5F6368

end

Diagram 1: Inductive effect of fluorine atoms stabilizing the carboxylate anion.

A Quantitative Look: Acidity and pKa Values

The impact of fluorination on acidity is dramatic and quantifiable. The strength of the inductive effect is additive and distance-dependent; acidity increases with the number of fluorine atoms and their proximity to the carboxyl group.[4][8]

Carboxylic Acid	Structure	pKa Value	Relative Acidity (vs. Acetic Acid)
Acetic Acid	CH₃COOH	~4.75[9]	1x
Fluoroacetic Acid	FCH₂COOH	~2.59	~145x
Difluoroacetic Acid	F₂CHCOOH	~1.24	~3,235x
Trifluoroacetic Acid (TFA)	CF₃COOH	~0.23[9]	~33,000x[8]
Perfluorooctanoic Acid (PFOA)	CF₃(CF₂)₆COOH	~-0.5[9][10]	Extremely High

Data sourced from multiple chemical data compilations and peer-reviewed studies.[8][9][10][11]

This drastic increase in acidity is a critical consideration in experimental design. For instance, trifluoroacetic acid is a strong acid, comparable in strength to some mineral acids, and requires appropriate handling. In drug development, modulating the pKa of a carboxylic acid through fluorination can significantly impact a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Key Transformations of Fluorinated Carboxylic Acids

While the fundamental reactions of carboxylic acids (esterification, amidation, reduction) still apply, the conditions and outcomes can be significantly influenced by fluorination.

Esterification

The conversion of fluorinated carboxylic acids to esters is a common requirement. Due to the enhanced electrophilicity of the carbonyl carbon, these reactions can sometimes proceed under milder conditions than their non-fluorinated counterparts. However, the high acidity can also necessitate specific catalytic approaches.

Causality in Protocol Selection: Standard Fischer esterification (acid catalyst with excess alcohol) is effective, but the removal of water is crucial to drive the equilibrium. For more sensitive substrates or to avoid strongly acidic conditions, activating agents are preferred. Recently, heterogeneous catalysts like the metal-organic framework UiO-66-NH₂ have been shown to be effective for the esterification of fluorinated aromatic carboxylic acids.[12] Dehydrative coupling agents offer another mild and efficient route.[13]

Field-Proven Protocol: Esterification using XtalFluor-E [14][15]

This method provides a direct route to polyfluorinated esters under mild conditions, avoiding the need to first form an acyl fluoride.

• Reagent Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the fluorinated carboxylic acid (1.0 equiv).

• Solvent and Reagents: Dissolve the acid in an anhydrous solvent such as dichloromethane (DCM) or acetonitrile. Add the perfluorinated alcohol (2.0 equiv).

• Activation: Cool the solution to 0 °C and add XtalFluor-E (diethylaminosulfur trifluoride) (1.2 equiv) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester product via flash column chromatography.

Amidation

Amide bond formation is arguably one of the most critical reactions in medicinal chemistry. With fluorinated carboxylic acids, direct amidation with amines is challenging due to the formation of a highly stable and unreactive ammonium carboxylate salt, a consequence of the acid's low pKa.[16]

Causality in Protocol Selection: To overcome salt formation, the carboxylic acid must be "activated" to a more reactive species, such as an acyl fluoride or an activated ester, before the introduction of the amine. Reagents like pentafluoropyridine (PFP) have been shown to be effective for in situ generation of acyl fluorides, which then readily react with amines to form amides in a one-pot procedure.[17][18] Alternatively, powerful coupling agents like HATU or PyBOP are commonly used, often in the presence of a non-nucleophilic base to neutralize the acid.[16]

dot graph G { layout=dot; rankdir="LR"; node [shape=box, style=filled, fontname="Helvetica", fontcolor="#202124"]; edge [fontname="Helvetica", color="#5F6368"];

}

Diagram 2: Workflow for successful amidation of highly acidic fluorinated carboxylic acids.

Field-Proven Protocol: One-Pot Amidation via Acyl Fluoride using PFP [17][18]

• Activation: In a vial, dissolve the fluorinated carboxylic acid (1.0 equiv) in an anhydrous solvent like ethyl acetate or acetonitrile. Add pentafluoropyridine (PFP) (1.2 equiv). Stir the mixture at room temperature for 1-2 hours to allow for the formation of the acyl fluoride intermediate.

• Amine Addition: Add the amine (1.1 equiv) to the reaction mixture, followed by a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 equiv).

• Reaction: Stir at room temperature for 2-16 hours until the reaction is complete as monitored by LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting crude amide by flash column chromatography.

Reduction to Alcohols

The reduction of carboxylic acids to primary alcohols is a fundamental transformation. Fluorinated carboxylic acids can be more challenging to reduce than their non-fluorinated analogs. The electron-withdrawing fluorine atoms deactivate the carbonyl group towards hydride attack by pulling electron density away.

Causality in Protocol Selection: Mild reducing agents like sodium borohydride (NaBH₄) are generally ineffective. A powerful hydride source is required. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation, as it is potent enough to reduce even these electron-deficient carboxylic acids.[19][20] The reaction must be carried out under strictly anhydrous conditions, as LiAlH₄ reacts violently with water.

Field-Proven Protocol: Reduction using LiAlH₄ [19]

• Setup: To a flame-dried, three-neck flask equipped with a dropping funnel and a reflux condenser under an inert atmosphere, add a suspension of lithium aluminum hydride (LiAlH₄) (2.0-3.0 equiv) in an anhydrous ether solvent (e.g., THF or diethyl ether).

• Acid Addition: Dissolve the fluorinated carboxylic acid (1.0 equiv) in the same anhydrous solvent and add it to the dropping funnel.

• Reaction: Cool the LiAlH₄ suspension to 0 °C in an ice bath. Add the carboxylic acid solution dropwise to the suspension at a rate that maintains a gentle reflux. Caution: The initial reaction is highly exothermic due to the deprotonation of the acidic proton and evolution of H₂ gas.

• Completion: After the addition is complete, warm the mixture to room temperature and then heat to reflux for 2-6 hours to ensure complete reduction.

• Quenching (Fieser workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add 'x' mL of water, followed by 'x' mL of 15% aqueous NaOH, and finally '3x' mL of water, where 'x' is the mass of LiAlH₄ used in grams.

• Isolation: Stir the resulting granular precipitate for 30 minutes, then remove it by filtration, washing the solid thoroughly with ether. Combine the organic filtrates, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the primary alcohol.

Decarboxylation Reactions

Decarboxylation, or the removal of the -COOH group, can be a synthetically useful transformation. Fluorodecarboxylation, where the carboxyl group is replaced by a fluorine atom, is a particularly powerful method for accessing fluoroalkanes.[21]

Causality in Protocol Selection: The high acidity of fluorinated carboxylic acids does not necessarily translate to easier thermal decarboxylation. Specialized methods are required. Photoredox catalysis has emerged as a mild and efficient method for the decarboxylative fluorination of aliphatic carboxylic acids.[22] This process involves the single-electron oxidation of a carboxylate to form a carboxyl radical, which rapidly extrudes CO₂ to generate an alkyl radical that is then trapped by a fluorine atom source.[22] For aromatic carboxylic acids, copper-catalyzed methods have been developed that operate under mild conditions.[23]

Field-Proven Protocol: Photocatalytic Decarboxylative Fluorination [22]

• Reaction Setup: In a borosilicate glass vial, combine the aliphatic carboxylic acid (1.0 equiv), a photocatalyst such as fac-[Ir(ppy)₃] (1-2 mol%), and a fluorine source like Selectfluor (1.5 equiv).

• Solvent and Base: Add a solvent mixture, typically acetonitrile and water, and a base such as sodium bicarbonate (NaHCO₃) (2.0 equiv) to generate the carboxylate in situ.

• Irradiation: Degas the mixture and irradiate with visible light (e.g., a blue LED lamp) at room temperature for 12-24 hours.

• Work-up: After the reaction is complete, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate, and purify by flash column chromatography to isolate the alkyl fluoride.

Challenges and Future Directions

Working with highly fluorinated carboxylic acids presents unique challenges, including their high acidity, potential for environmental persistence (in the case of long-chain perfluoroalkyl acids), and sometimes-sluggish reactivity in certain transformations.[24][25][26][27] Future research will likely focus on developing more efficient and sustainable catalytic methods for their transformation, particularly for late-stage functionalization in complex molecules, and exploring novel reactivity patterns unlocked by the powerful electronic effects of fluorine.

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• (n.d.). Ester synthesis by esterification. Organic Chemistry Portal. Retrieved from [Link]

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• Meanwell, N. A. (2020). Applications of fluorine-containing amino acids for drug design. PubMed. Retrieved from [Link]

• Aragoni, M. C., Arca, M., Demartin, F., Devillanova, F. A., Garau, A., Isaia, F., & Lippolis, V. (2018). Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes. PubMed Central. Retrieved from [Link]

• (2013). Overcoming Challenges in Fluorine-Based Chemistry. Pharmaceutical Technology. Retrieved from [Link]

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• Gholami, M., Zare, K., & Momeni, A. R. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Publishing. Retrieved from [Link]

• Hori, H. (2007). Challenges in Perfluorocarboxylic Acid Measurements. ACS Publications. Retrieved from [Link]

• Goss, K. U. (2008). The pKa values of PFOA and other highly fluorinated carboxylic acids. PubMed. Retrieved from [Link]

• Lorthiois, E., & Pothion, C. (2003). Amide library formation using a “by-product-free” activation/coupling sequence. Google Patents.

• Tlili, A., & Billard, T. (2013). Direct Esterification of Carboxylic Acids with Perfluorinated Alcohols Mediated by XtalFluor-E. Organic Letters. Retrieved from [Link]

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• Verhoog, S., et al. (2021). Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. Nature Chemistry. Retrieved from [Link]

• Pasquale, A., & Facchetti, A. (2009). Fluorinated organic materials for electronic and optoelectronic applications: the role of the fluorine atom. Chemical Communications. Retrieved from [Link]

• Berger, R., et al. (2023). Future challenges and opportunities with fluorine in drugs?. ResearchGate. Retrieved from [Link]

• Goss, K.-U. (2008). The p K a Values of PFOA and Other Highly Fluorinated Carboxylic Acids. ResearchGate. Retrieved from [Link]

• (n.d.). Fluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. Retrieved from [Link]

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• Hurley, M. D., et al. (2007). Atmospheric Chemistry of Perfluorinated Carboxylic Acids: Reaction with OH Radicals and Atmospheric Lifetimes. The Journal of Physical Chemistry A. Retrieved from [Link]

• Chen, C., et al. (2021). Radical Decarboxylative Fluorination of Aromatic Carboxylic Acids. Journal of the American Chemical Society. Retrieved from [Link]

• Wang, Z., et al. (2013). Fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs), perfluoroalkane sulfonic acids (PFSAs) and their potential precursors. Environment International. Retrieved from [Link]

• Ramachandran, P. V., & Gagare, P. D. (2024). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Kovács, M., et al. (2022). Repurposing of F-gases: challenges and opportunities in fluorine chemistry. Philosophical Transactions of the Royal Society A. Retrieved from [Link]

• (2023). Video: Substituent Effects on Acidity of Carboxylic Acids. JoVE. Retrieved from [Link]

• Ni, C., & Hu, J. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews. Retrieved from [Link]

• Ateia, M., et al. (2024). Addressing the persistence of per- and poly-fluoroalkyl substances (PFAS): current challenges and potential solutions. RSC Sustainability. Retrieved from [Link]

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• Ray, J., et al. (2018). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. Environmental Science: Processes & Impacts. Retrieved from [Link]

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• Stedman, A., & Pattison, G. (2021). Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). ACS Publications. Retrieved from [Link]

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Spectroscopic Characterization of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid, a key building block in pharmaceutical and materials science research. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from closely related structural analogs to predict and interpret its ¹H, ¹³C, and ¹⁹F Nuclear Magnetic Resonance (NMR) spectra, as well as its mass spectrometry (MS) fragmentation pattern. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by offering a detailed analysis of the expected spectroscopic features, the underlying principles of spectral interpretation, and standardized protocols for data acquisition.

Introduction: The Significance of Fluorinated Benzoic Acids

Fluorine-containing organic molecules have garnered significant interest in drug discovery and materials science due to the unique physicochemical properties imparted by the fluorine atom, such as increased metabolic stability, enhanced binding affinity, and altered electronic characteristics. 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid, with its distinct substitution pattern of a fluorine atom and two trifluoromethyl groups on the benzoic acid scaffold, presents a compelling target for synthetic chemists. Accurate and unambiguous characterization of such molecules is paramount for quality control, reaction monitoring, and understanding structure-activity relationships. Spectroscopic techniques, particularly NMR and MS, are the cornerstones of this characterization process.

This guide addresses the current gap in readily available experimental spectroscopic data for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid. By leveraging established principles of spectroscopy and analyzing empirical data from structurally similar compounds, we can construct a robust predictive model for its spectral characteristics. This approach not only provides a valuable reference for researchers working with this specific molecule but also illustrates a practical methodology for the spectral analysis of novel fluorinated compounds.

Molecular Structure and Predicted Spectroscopic Features

The structure of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid dictates a unique set of expected spectroscopic signals. The strategic placement of the electron-withdrawing fluorine and trifluoromethyl groups will significantly influence the chemical shifts of the aromatic protons and carbons.

Caption: Standard workflow for NMR data acquisition and analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum

• Molecular Ion (M⁺): The exact mass of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid (C₉H₃F₇O₂) is 292.0024. A high-resolution mass spectrum should show a molecular ion peak at this m/z value.

• Key Fragmentation Pathways:

  • Loss of 'OH (M-17): A peak at m/z 275 is expected, corresponding to the formation of the acylium ion.

  • Loss of COOH (M-45): A peak at m/z 247, resulting from the loss of the carboxyl group.

  • Loss of CF₃ (M-69): A significant peak at m/z 223 is likely, due to the cleavage of a trifluoromethyl group.

  • Further fragmentation of the aromatic ring structure is also anticipated.

Caption: Predicted major fragmentation pathways in the mass spectrum.

Experimental Protocols

The following are generalized, self-validating protocols for acquiring the spectroscopic data discussed.

NMR Sample Preparation and Data Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, DMSO-d₆) in a 5 mm NMR tube.

  • Ensure the sample is fully dissolved; gentle warming or sonication may be applied if necessary.

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover the range of approximately -2 to 16 ppm.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • The relaxation delay (d1) should be at least 5 times the longest T₁ of the protons of interest to ensure accurate integration.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse program (e.g., zgpg30).

  • Set the spectral width to cover the range of approximately 0 to 200 ppm.

  • A larger number of scans will be required (typically 1024 or more) due to the low natural abundance of ¹³C.

  • A relaxation delay of 2-5 seconds is generally sufficient.

• ¹⁹F NMR Acquisition:

  • Use a standard single-pulse experiment, with or without proton decoupling.

  • Set the spectral width to cover the expected range of fluorine chemical shifts (e.g., -50 to -150 ppm).

  • A smaller number of scans is usually sufficient compared to ¹³C NMR.

Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Data Acquisition (Electrospray Ionization - ESI):

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in both positive and negative ion modes to determine the most sensitive ionization mode.

  • For high-resolution data, use a time-of-flight (TOF) or Orbitrap mass analyzer.

  • Perform tandem MS (MS/MS) on the molecular ion to induce fragmentation and confirm the structure.

Conclusion

While direct experimental spectroscopic data for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is not widely published, a comprehensive and reliable set of predicted data can be generated through the careful analysis of structurally related compounds. This guide provides a detailed predictive framework for the ¹H, ¹³C, and ¹⁹F NMR spectra, as well as the mass spectrum of the title compound. The provided protocols offer a standardized approach for the acquisition of high-quality data. It is anticipated that this technical guide will serve as a valuable tool for researchers, enabling the confident identification and characterization of this important fluorinated building block.

References

Note: As direct spectroscopic data for the target molecule was not found, the references below pertain to general spectroscopic principles and data for analogous compounds.

• BIPM. (2019). Internal Standard Reference Data for qNMR: 3,5-Bis(trifluoromethyl)benzoic Acid [ISRD-05]. Bureau International des Poids et Mesures. [Link]

• PubChem. Compound Summary for CID 688123, 2-Fluoro-6-(trifluoromethyl)benzoic acid. National Center for Biotechnology Information. [Link]

• Reich, H. J. Organic Chemistry Data. University of Wisconsin. [Link]

FT-IR analysis of fluorinated aromatic compounds

An In-depth Technical Guide to the FT-IR Analysis of Fluorinated Aromatic Compounds

Abstract

The strategic incorporation of fluorine into aromatic systems has become a cornerstone of modern drug discovery and materials science, imparting unique physicochemical properties such as enhanced metabolic stability, binding affinity, and lipophilicity. The precise characterization of these molecules is paramount, and Fourier Transform Infrared (FT-IR) spectroscopy stands out as a rapid, non-destructive, and highly informative analytical technique. This guide provides an in-depth exploration of the , designed for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of frequencies to a mechanistic understanding of how fluorine substitution fundamentally influences the vibrational modes of an aromatic ring. This document elucidates the causality behind experimental choices, provides validated protocols for sample handling, and offers a logical framework for accurate spectral interpretation.

The Foundational Principles: Why FT-IR is Indispensable for Fluorinated Aromatics

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites vibrations in its chemical bonds.[1][2] Each type of bond (e.g., C-H, C=C, C-F) vibrates at a characteristic frequency, producing a unique spectral "fingerprint" that allows for the identification of functional groups and the elucidation of molecular structure.[1][3]

For fluorinated aromatic compounds, FT-IR is particularly powerful for two primary reasons:

• The Carbon-Fluorine (C-F) Bond: Fluorine is the most electronegative element, creating a highly polar and strong C-F bond. This results in a large change in dipole moment during vibration, leading to a characteristically strong and sharp absorption band in the FT-IR spectrum. These bands are often found in a relatively uncluttered region of the spectrum, making them excellent diagnostic markers.[4]

• Inductive and Resonance Effects on the Ring: The introduction of fluorine significantly alters the electronic distribution within the aromatic ring. This electronic perturbation, a combination of a strong inductive electron-withdrawing effect and a weaker resonance electron-donating effect, systematically shifts the frequencies and intensities of the ring's own vibrational modes (C-H and C=C bonds).[5] Analyzing these shifts provides critical information about the degree and position of fluorination.

Deciphering the Spectrum: Characteristic Vibrational Modes

A successful interpretation hinges on recognizing two key sets of signals: the vibrations of the C-F bonds themselves and the perturbed vibrations of the aromatic scaffold.

The Unmistakable Signature: C-F Stretching Vibrations

The most prominent feature in the FT-IR spectrum of a fluorinated compound is the C-F stretching band. Due to the high bond strength and the mass of the fluorine atom, these vibrations appear in the 1400-1000 cm⁻¹ region. The exact position is sensitive to the number of fluorine atoms attached to a single carbon. Strong coupling between C-C and C-F stretching vibrations can also create specific absorption patterns for the halogenated group.[4]

Vibration Type	Typical Wavenumber (cm⁻¹)	Intensity	Notes
Aryl C-F Stretch (Ar-F)	1270 - 1100	Strong, Sharp	Can be sensitive to the position on the ring.
Trifluoromethyl (-CF₃)	1350 - 1120	Very Strong, often multiple bands	Asymmetric and symmetric stretching modes lead to complex, intense patterns.[6]
Difluoromethyl (-CF₂H)	1250 - 1090	Very Strong	Dominated by the strong C-F stretching modes.[7][8]

The Fluorine Effect: Perturbations of the Aromatic Ring

Fluorine substitution modifies the intrinsic vibrations of the benzene ring. Observing these changes provides a secondary layer of confirmation and can help elucidate the substitution pattern.

• Aromatic C-H Stretch: Typically found in the 3100-3000 cm⁻¹ region.[9][10] The presence of these peaks confirms that not all hydrogens on the ring have been substituted. Their intensity may be altered by the electronic influence of nearby fluorine atoms.

• Aromatic C=C In-Ring Stretch: These vibrations occur in the 1620-1450 cm⁻¹ region.[9] Fluorine substitution can shift these bands to higher frequencies and alter their relative intensities.

• C-H Out-of-Plane (OOP) Bending: This is arguably the most informative region for determining substitution patterns. These strong bands in the 900-675 cm⁻¹ region are highly characteristic of the arrangement of hydrogens on the ring.[9][11] The pattern of these bands provides crucial clues to whether the substitution is ortho, meta, or para.[12][13]

Substitution Pattern	C-H OOP Bending Range (cm⁻¹)	Other Diagnostic Bands
Monosubstituted	770 - 730 (Strong) and 710 - 690 (Strong)	Overtone bands (weak) in the 2000-1665 cm⁻¹ region.[9]
Ortho-disubstituted	770 - 735 (Strong)
Meta-disubstituted	810 - 750 (Strong) and 710 - 690 (Strong)	A ring bending peak is often observed near 690 cm⁻¹.[12]
Para-disubstituted	860 - 790 (Strong)	Ring bending peak is typically absent.[12]

The following diagram illustrates a logical workflow for interpreting the FT-IR spectrum of an unknown fluorinated aromatic compound.

Caption: A decision-making workflow for spectral interpretation.

Experimental Design: A Self-Validating Approach to Data Acquisition

The quality of an FT-IR spectrum is fundamentally dependent on the chosen analytical technique and the care taken during sample preparation.[14][15] The goal is to obtain a spectrum with a flat baseline, high signal-to-noise ratio, and absorption bands that are within the optimal range (ideally not "bottoming out" at 0% transmittance).[16]

Choosing the Right Tool: ATR vs. Transmission

The two most common sampling techniques in FT-IR are Attenuated Total Reflectance (ATR) and traditional Transmission.[14]

• Attenuated Total Reflectance (ATR): This has become the workhorse method for most solid and liquid samples.[14] It requires minimal to no sample preparation. The sample is simply brought into direct contact with a high-refractive-index crystal (often diamond or zinc selenide). An infrared beam is passed through the crystal, where it undergoes total internal reflection, generating an evanescent wave that penetrates a few micrometers into the sample.[17]

  • Causality: Choose ATR for its speed, ease of use, and applicability to a wide range of sample types, including powders, films, and viscous liquids. It eliminates the need for solvents or pellet pressing, minimizing potential contamination or sample alteration.[17][18]

• Transmission: This is the classic FT-IR method where the infrared beam passes directly through the sample. It is highly versatile but requires more extensive sample preparation.

  • Causality: Choose transmission for dilute solutions when quantitative analysis is the primary goal, as pathlength can be precisely controlled with liquid cells. It is also used for gas-phase analysis and for creating KBr pellets of solid samples to achieve high-quality spectra free from ATR-related spectral artifacts (though these are often minor and can be corrected).[14]

The diagram below outlines the core experimental workflow.

Caption: General FT-IR experimental workflow.

Validated Experimental Protocols

Protocol 1: Analysis of a Solid by ATR-FTIR

This is the preferred method for rapid analysis of solid fluorinated aromatics.

• Crystal Preparation: Ensure the ATR crystal surface is impeccably clean. Wipe with a lint-free tissue dampened with a volatile solvent (e.g., isopropanol or ethanol) and allow it to fully evaporate.

• Background Collection: With the clean, empty ATR anvil in place, collect a background spectrum. This is critical as it references the instrument and ambient conditions (e.g., water vapor, CO₂).

• Sample Application: Place a small amount of the powdered or solid sample onto the center of the ATR crystal.

• Apply Pressure: Lower the press arm to apply consistent pressure, ensuring intimate contact between the sample and the crystal. Good contact is essential for a strong signal.[19]

• Data Acquisition: Collect the sample spectrum using appropriate parameters (e.g., 4 cm⁻¹ resolution, 16-32 scans). The resulting spectrum will be automatically ratioed against the background to produce the final absorbance spectrum.

• Cleaning: Thoroughly clean the crystal and press tip after analysis to prevent cross-contamination.

Protocol 2: Analysis of a Solid by KBr Pellet (Transmission)

This method is used when a high-resolution transmission spectrum is required.

• Sample Preparation: Finely grind approximately 1-2 mg of the solid sample in an agate mortar and pestle.[19]

• Mixing: Add ~100-200 mg of dry, FT-IR grade Potassium Bromide (KBr) powder. KBr is used because it is transparent to infrared radiation in the mid-IR region.[19] Gently mix the sample and KBr until the mixture is homogeneous.

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.[19]

• Background Collection: Collect a background spectrum with the empty sample holder in the beam path.

• Data Acquisition: Place the KBr pellet into the sample holder and collect the sample spectrum.

• Troubleshooting: If the pellet is opaque or the spectrum has a sloping baseline, it may be due to insufficient grinding (causing light scattering), excess water in the KBr, or the pellet being too thick.[20]

Advanced Applications: Beyond Qualitative Identification

While FT-IR is a premier tool for structural identification, its applications extend to quantitative analysis, which is vital in pharmaceutical development for process monitoring and quality control.

Quantitative Analysis: FT-IR can be used to determine the concentration of a specific component in a mixture.[21] This is achieved by applying the Beer-Lambert Law, which states that absorbance is directly proportional to the concentration of the analyte and the path length of the sample.

A reliable calibration curve must first be established by measuring the spectra of several standards with known concentrations.[21] The peak height or, more robustly, the peak area of a characteristic absorption band (e.g., a strong C-F stretch) is plotted against concentration. The concentration of an unknown sample can then be determined from its absorbance using this calibration curve.

Challenges: Quantitative FT-IR can be challenging for complex mixtures due to overlapping peaks.[21] Careful selection of a unique, non-overlapping analytical band is crucial for accuracy. For these reasons, quantitative FT-IR is most reliable when evaluating a single analyte within a consistent matrix.[21]

Conclusion

FT-IR spectroscopy is a uniquely informative and versatile technique for the analysis of fluorinated aromatic compounds. By understanding the fundamental principles of C-F bond vibrations and the inductive effects of fluorine on the aromatic ring, researchers can move beyond simple peak-finding to a sophisticated interpretation of the entire spectral fingerprint. The choice of a robust experimental protocol, particularly the judicious selection between ATR and transmission techniques, is paramount for acquiring high-quality, reproducible data. From rapid qualitative identification in a research setting to rigorous quantitative analysis in drug development, a well-executed FT-IR analysis provides invaluable insights into the structure and composition of these critical molecules.

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crystal structure analysis of bis(trifluoromethyl)benzoic acids

An In-Depth Technical Guide to the Crystal Structure Analysis of Bis(trifluoromethyl)benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of trifluoromethyl (CF₃) groups into organic molecules profoundly influences their physicochemical properties, including lipophilicity, metabolic stability, and receptor binding affinity. Consequently, bis(trifluoromethyl)benzoic acids are crucial building blocks in medicinal chemistry and materials science.[1][2][3] A comprehensive understanding of their solid-state structures is paramount for controlling polymorphism, predicting bioavailability, and designing novel crystalline materials. This guide provides a technical overview of the principles and methodologies involved in the , integrating experimental techniques with computational insights to offer a holistic perspective for researchers in the field.

Introduction: The Significance of Trifluoromethylation in Benzoic Acid Scaffolds

The strategic placement of two trifluoromethyl groups on a benzoic acid scaffold creates molecules with unique electronic and steric properties. The strong electron-withdrawing nature of the CF₃ group enhances the acidity of the carboxylic acid, while its bulkiness imposes significant conformational constraints.[4][5] These modifications drastically alter intermolecular interactions, leading to diverse and sometimes unpredictable crystal packing arrangements.

In drug development, controlling the solid-state properties of an active pharmaceutical ingredient (API) is critical. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can impact solubility, dissolution rate, and stability, thereby affecting the drug's efficacy and safety profile. A thorough crystallographic analysis is therefore not merely an academic exercise but a fundamental component of rational drug design and development.[1] This guide will delve into the practical aspects of determining and interpreting the crystal structures of these fascinating molecules.

Synthesis and Crystallization: The Gateway to Single Crystals

The journey of crystal structure analysis begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.

Synthetic Pathways

Several synthetic routes to bis(trifluoromethyl)benzoic acids are available, with the choice depending on the desired substitution pattern. For instance, 3,5-bis(trifluoromethyl)benzoic acid is often prepared via a Grignard reaction, where 3,5-bis(trifluoromethyl)bromobenzene is treated with magnesium to form the Grignard reagent, followed by carboxylation with carbon dioxide.[1]

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid [1]

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous tetrahydrofuran (THF). A solution of 3,5-bis(trifluoromethyl)bromobenzene in anhydrous THF is added dropwise to initiate the reaction. Gentle heating may be required.

• Carboxylation: The solution of the Grignard reagent is cooled (e.g., to -20°C or lower) and carbon dioxide gas is bubbled through the solution, or the solution is poured over crushed dry ice. This step must be performed at low temperatures to maximize yield.[1]

• Acidification and Extraction: The reaction mixture is quenched with a strong acid (e.g., concentrated HCl) to protonate the carboxylate salt. The aqueous layer is then extracted with an organic solvent (e.g., toluene).

• Purification and Crystallization: The combined organic extracts are dried over an anhydrous salt (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization.[1]

The Art and Science of Crystallization

Obtaining diffraction-quality single crystals is often the most challenging step. The choice of solvent and crystallization technique is critical. For bis(trifluoromethyl)benzoic acids, slow evaporation from a suitable solvent is a common and effective method.

Experimental Protocol: Single Crystal Growth

• Solvent Screening: A small amount of the purified acid is dissolved in various solvents (e.g., methanol, ethanol, toluene, hexane, or mixtures thereof) at an elevated temperature to achieve saturation.

• Slow Evaporation: The saturated solutions are loosely covered to allow for slow evaporation of the solvent at room temperature. The process should be undisturbed to promote the growth of large, well-ordered crystals.

• Vapor Diffusion: Alternatively, a solution of the compound in a volatile solvent is placed in a sealed container with a less volatile "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent into the solution reduces the solubility of the compound, leading to crystallization.

The success of crystallization is contingent on a delicate balance of solubility, supersaturation, and nucleation kinetics. The presence of the CF₃ groups can influence solvent interactions, making the screening process crucial.

X-ray Crystallography: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystal.

Workflow for Single-Crystal X-ray Diffraction

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Data Collection and Processing

A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is recorded on a detector. Modern diffractometers automate the process of data collection. The raw data is then processed to integrate the intensities of the diffraction spots and apply corrections for experimental factors.

Structure Solution and Refinement

The processed data is used to solve the phase problem and generate an initial electron density map. From this map, an initial molecular model is built. This model is then refined using a least-squares method to improve the agreement between the calculated and observed diffraction data.[6]

Structural Insights into Bis(trifluoromethyl)benzoic Acids

The crystal structures of bis(trifluoromethyl)benzoic acids reveal fascinating details about their molecular conformation and intermolecular interactions.

Conformational Analysis: The Impact of Steric Hindrance

The bulky CF₃ groups, particularly when in ortho positions, exert significant steric hindrance, forcing the carboxylic acid group to twist out of the plane of the benzene ring.[4][5]

For example, in 2,6-bis(trifluoromethyl)benzoic acid, the dihedral angles between the benzene ring and the carboxyl group are substantial, reported as 71.5(2)° and 99.3(2)° in the two independent molecules of one polymorph.[4] This contrasts with 2-(trifluoromethyl)benzoic acid, where the tilt is a more modest 16.8(3)°.[6][7] This out-of-plane rotation has profound implications for the accessibility of the carboxylic acid group for hydrogen bonding.

Supramolecular Assembly: Hydrogen Bonding and Beyond

The crystal packing of these molecules is governed by a network of intermolecular interactions.

• O-H···O Hydrogen Bonding: Like most carboxylic acids, bis(trifluoromethyl)benzoic acids typically form strong hydrogen bonds. Two primary motifs are observed:

  • Centrosymmetric Dimers: Two molecules are linked by a pair of O-H···O hydrogen bonds, forming a characteristic R²₂(8) graph-set motif.[5][6] This is the most common arrangement for benzoic acids.[8]

  • Catemers: The molecules form infinite chains through single O-H···O hydrogen bonds.[4] This motif is less common but has been observed in one polymorph of 2,6-bis(trifluoromethyl)benzoic acid, likely due to the steric hindrance from the ortho-CF₃ groups that disfavors the planar dimer formation.[4]

• Other Weak Interactions: The presence of fluorine atoms introduces the possibility of other non-covalent interactions that contribute to the overall crystal packing. These include C-H···F and C-F···π interactions.[6][9] Molecular electrostatic potential (MEP) calculations can help to rationalize these interactions by visualizing the electron-rich and electron-deficient regions of the molecule.[9]

Table 1: Crystallographic Data for Selected Bis(trifluoromethyl)benzoic Acid Isomers

Compound	Isomer	Crystal System	Space Group	Key Supramolecular Motif	Ref.
C₉H₄F₆O₂	2,6-	Monoclinic	P2₁/c	Catemeric Chains	[4]
C₉H₄F₆O₂	2,6-	Triclinic	Pī	Dimeric Pairs	[10]
C₉H₄F₆O₂	3,5-	-	-	-

Data for the 3,5-isomer's crystal structure is less detailed in the provided search results but is commercially available.

Polymorphism: A Case Study of 2,6-Bis(trifluoromethyl)benzoic Acid

The existence of at least two polymorphs for 2,6-bis(trifluoromethyl)benzoic acid underscores the importance of a thorough crystallographic investigation.[4][10] One form, crystallized from an oily reaction mixture, exhibits a catemeric structure.[4] A second polymorph, obtained by slow crystallization from the solvent-free oil, features the more common hydrogen-bonded dimeric arrangement.[10][11] This demonstrates that crystallization conditions can selectively favor the formation of different polymorphs, a critical consideration in pharmaceutical manufacturing.[11]

Advanced Characterization and Computational Modeling

While SC-XRD provides the definitive structure, a combination of other techniques and computational methods offers a more complete picture.

Spectroscopic and Thermal Analysis

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the molecular structure in solution. For quantitative NMR (qNMR), 3,5-bis(trifluoromethyl)benzoic acid can be used as an internal standard.[12]

• FT-IR Spectroscopy: The position of the C=O stretching vibration can provide clues about the hydrogen-bonding environment in the solid state.

• Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to identify phase transitions, melting points, and decomposition temperatures, which are crucial for characterizing polymorphs and assessing thermal stability.

Computational Chemistry

• Density Functional Theory (DFT): DFT calculations can be used to optimize molecular geometries, predict vibrational frequencies, and calculate properties like the molecular electrostatic potential (MEP).[9][13] This helps in understanding the molecule's reactivity and intermolecular interaction sites.

• Hirshfeld Surface Analysis: This powerful tool allows for the visualization and quantification of intermolecular contacts within a crystal, providing a detailed fingerprint of the packing environment.

Logical Relationship of Analytical Techniques

Caption: Interrelation of experimental and computational techniques in solid-state characterization.

Conclusion and Future Directions

The is a multifaceted endeavor that is essential for advancing their application in drug development and materials science. The steric and electronic effects of the two CF₃ groups lead to rich and complex structural chemistry, including pronounced conformational twisting and the potential for polymorphism. A rigorous analytical approach, combining synthesis, single-crystal growth, X-ray diffraction, and computational modeling, provides the detailed understanding necessary to harness the properties of these valuable compounds. Future research will likely focus on co-crystallization to further modify physicochemical properties and on the development of predictive models for crystal packing based on molecular structure.

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• Diehl III, C. E., et al. (2019). Crystallographic and spectroscopic characterization of 4-nitro-2-(trifluoromethyl)benzoic acid and 4-nitro-3-(trifluoromethyl)benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 75(4), 524-528. Retrieved from [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid. (n.d.). Google Patents.

• Betz, R., & Gerber, T. (2011). 2-(Trifluoromethyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(4), o907. Retrieved from [Link]

• Crystal structure elucidation of a geminal and vicinal bis(trifluoromethanesulfonate) ester. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Investigation on the Crystal Structures of Molecules Related to 2-(Benzylsulfinyl)Benzoic Acid, As a Support to the. (n.d.). CNR-IRIS. Retrieved from [Link]

• 2-(Trifluoromethyl)benzoic acid. (2011). ResearchGate. Retrieved from [Link]

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• Crystallographic, Quantum Chemical and Molecular Docking Analysis of a Benzoic Acid Derivative. (2023). CSIR-NIScPR. Retrieved from [Link]

• Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid. (2024). MDPI. Retrieved from [Link]

• Internal Standard Reference Data for qNMR: 3,5-Bis(trifluoromethyl)benzoic Acid [ISRD-05]. (2019). BIPM. Retrieved from [Link]

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• A new polymorph of 2,6-bis(trifluoromethyl)benzoic acid. (2011). IUCr Journals. Retrieved from [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI. Retrieved from [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). ResearchGate. Retrieved from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). National Center for Biotechnology Information. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Advanced Esterification Techniques for Sterically Hindered Benzoic Acids

Introduction: The Challenge of Steric Hindrance in Esterification

The synthesis of esters from carboxylic acids and alcohols is a cornerstone of organic chemistry, pivotal in the development of pharmaceuticals, polymers, and fine chemicals. While classic methods like the Fischer-Speier esterification are effective for simple substrates, they frequently fail when dealing with sterically hindered molecules, particularly 2,6-disubstituted benzoic acids.[1][2] The bulky groups flanking the carboxylic acid moiety physically obstruct the approach of the alcohol nucleophile, dramatically reducing reaction rates and yields. Furthermore, the harsh acidic conditions and high temperatures required for Fischer esterification can be incompatible with sensitive functional groups elsewhere in the molecule.[1][2]

This guide provides an in-depth analysis and detailed protocols for several powerful, modern esterification techniques designed to overcome the challenge of steric hindrance. We will explore the mechanistic rationale behind each method, offering researchers the knowledge to select the optimal strategy for their specific synthetic challenge.

Comparative Overview of Key Techniques

For a rapid assessment, the following table summarizes the primary methods for esterifying hindered benzoic acids, highlighting their key operational parameters.

Technique	Activating Agent(s)	Key Catalyst	Conditions	Key Byproducts	Stereochemistry
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride (TCBC)	DMAP	Mild, Room Temp.	Triethylamine HCl, DMAP	Retention at alcohol
Steglich Esterification	DCC, DIC, or EDC	DMAP	Mild, Neutral, 0°C to RT	Dicyclohexylurea (DCU) or equivalent	Retention at alcohol
Mitsunobu Reaction	PPh₃ + DIAD or DEAD	N/A (Redox)	Mild, Neutral, 0°C to RT	Triphenylphosphine oxide, Hydrazine deriv.	Inversion at alcohol
TMS-Diazomethane	N/A	N/A	Mild, Room Temp.	Nitrogen (N₂) gas	Retention at alcohol

The Yamaguchi Esterification

The Yamaguchi esterification is a highly effective method for the synthesis of esters and macrolactones from sterically hindered carboxylic acids and alcohols.[3][4] Its success lies in the use of 2,4,6-trichlorobenzoyl chloride (TCBC), also known as the Yamaguchi reagent, to form a highly reactive mixed anhydride intermediate.[4][5]

Principle and Mechanism

The reaction proceeds in two conceptual steps:

• Mixed Anhydride Formation: The hindered benzoic acid is first treated with TCBC in the presence of a tertiary amine base (like triethylamine) to form a mixed carboxylic anhydride.

• DMAP-Catalyzed Acylation: A stoichiometric amount of 4-dimethylaminopyridine (DMAP) is then introduced along with the alcohol. DMAP, being a superior nucleophile to the alcohol, selectively attacks the less sterically hindered carbonyl of the mixed anhydride (the one from the benzoic acid), forming a highly electrophilic N-acylpyridinium intermediate.[3][5] This intermediate is then readily attacked by the alcohol to furnish the desired ester with high efficiency.[5]

This two-stage process, often performed in a single pot, effectively circumvents the steric barrier at the original carboxylic acid.[6][7]

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Application Notes and Protocols for the Incorporation of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid into High-Performance Polymers

Introduction: The Strategic Advantage of Incorporating 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

For researchers, scientists, and drug development professionals engaged in the design of advanced materials, the selection of appropriate monomers is paramount. The incorporation of fluorine-containing building blocks into polymers is a well-established strategy to impart a unique and desirable set of properties. 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a trifunctional aromatic monomer that offers a compelling combination of a reactive carboxylic acid group, a fluorine atom, and two trifluoromethyl (-CF3) groups. This unique structure allows for the synthesis of polymers with exceptional thermal stability, chemical resistance, optical clarity, and low dielectric constants, making them highly suitable for demanding applications in the biomedical field and beyond.[1][2]

The presence of the bulky and electron-withdrawing trifluoromethyl groups disrupts polymer chain packing, leading to enhanced solubility in common organic solvents and reduced crystallinity.[1] This improved processability is a significant advantage for creating films, fibers, and other advanced material formats. Furthermore, the C-F bonds contribute to high thermal stability and chemical inertness, crucial for materials used in harsh environments or for long-term biomedical implants.[2] The fluorine content also lowers the refractive index and dielectric constant of the resulting polymers, properties that are highly sought after in optical and electronic applications.[1]

This technical guide provides detailed application notes and protocols for the incorporation of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid into two major classes of high-performance polymers: aromatic polyamides and aromatic polyesters. The methodologies described herein are based on established step-growth polymerization techniques and are designed to be reproducible and adaptable for various research and development needs.

Monomer Overview: 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

A thorough understanding of the monomer's properties is essential for successful polymerization.

Property	Value	Source
Chemical Formula	C₉H₃F₇O₂	PubChem
Molecular Weight	276.11 g/mol	PubChem
Appearance	White to off-white crystalline powder	N/A
Melting Point	138-140 °C (lit.)
Solubility	Soluble in polar aprotic solvents (e.g., NMP, DMAc, DMF), THF, and other common organic solvents.	[1]

Chemical Structure:

Caption: Chemical structure of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

PART 1: Synthesis of Aromatic Polyamides via Solution Polycondensation

Aromatic polyamides, or aramids, are a class of high-performance polymers known for their exceptional strength and thermal stability. The Yamazaki-Higashi reaction is a powerful and versatile method for the synthesis of polyamides from dicarboxylic acids and diamines under mild conditions, avoiding the need for highly reactive and moisture-sensitive acid chlorides.[1][2] This method utilizes a phosphite-based condensing agent in the presence of a tertiary amine base.

Reaction Scheme: Polyamide Synthesis

Caption: General workflow for aromatic polyamide synthesis.

Detailed Protocol: Yamazaki-Higashi Polycondensation

This protocol describes the synthesis of a polyamide from 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid and 4,4'-oxydianiline.

Materials:

• 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid (1.0 mmol, 0.276 g)

• 4,4'-Oxydianiline (1.0 mmol, 0.200 g)

• Triphenyl phosphite (TPP) (1.2 mmol, 0.372 g, 0.34 mL)

• Pyridine (Py) (2.0 mmol, 0.158 g, 0.16 mL)

• N-Methyl-2-pyrrolidone (NMP), anhydrous (5 mL)

• Lithium chloride (LiCl), anhydrous (0.2 g)

• Methanol

• Argon or Nitrogen gas supply

• Schlenk flask or three-necked round-bottom flask with a mechanical stirrer, gas inlet, and outlet.

Procedure:

• Drying and Setup: Thoroughly dry all glassware in an oven at 120 °C overnight and cool under a stream of dry argon or nitrogen. Assemble the reaction flask with the stirrer and gas lines.

• Monomer Dissolution: To the reaction flask, add 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid, 4,4'-oxydianiline, anhydrous LiCl, and anhydrous NMP. Stir the mixture under a gentle flow of argon at room temperature until all solids are dissolved.

• Addition of Reagents: Add pyridine and then triphenyl phosphite to the reaction mixture via syringe.

• Polymerization: Heat the reaction mixture to 100-115 °C with constant stirring.[1][2] The viscosity of the solution will gradually increase as the polymerization proceeds. Maintain the reaction at this temperature for 3 to 8 hours. The optimal reaction time may need to be determined empirically for achieving the desired molecular weight.

• Precipitation and Purification: After cooling to room temperature, pour the viscous polymer solution slowly into a beaker containing rapidly stirring methanol (approximately 200 mL). A fibrous precipitate will form.

• Washing: Collect the polymer by filtration and wash it thoroughly with hot methanol several times to remove residual solvent, unreacted monomers, and byproducts.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100 °C overnight to a constant weight.

Expected Properties of Fluorinated Aromatic Polyamides

The incorporation of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is expected to yield polyamides with the following characteristics:

Property	Expected Range/Value	Rationale & References
Inherent Viscosity	0.80 - 1.30 dL/g	Indicates high molecular weight formation.[2]
Glass Transition Temp. (Tg)	> 300 °C	The rigid aromatic backbone and bulky CF₃ groups restrict chain mobility.[1]
5% Weight Loss Temp. (TGA)	> 400 °C in N₂	High C-F bond energy and aromatic structure contribute to excellent thermal stability.[1]
Solubility	Soluble in NMP, DMAc, DMF	The unsymmetrical structure and bulky CF₃ groups disrupt packing and enhance solubility.[1][2]
Film Properties	Flexible, transparent, and colorless	Amorphous nature due to the non-coplanar structure imparted by the monomer.[2]

PART 2: Synthesis of Aromatic Polyesters via Melt or Solution Polycondensation

Aromatic polyesters are valued for their high-temperature performance, mechanical strength, and chemical resistance. The synthesis can be carried out via melt polycondensation at high temperatures or through solution polycondensation, which allows for milder reaction conditions.

Reaction Scheme: Polyester Synthesis

Caption: General workflow for aromatic polyester synthesis.

Detailed Protocol: Solution Polycondensation of the Acid Chloride Derivative

For greater reactivity and milder reaction conditions, the carboxylic acid can be converted to its more reactive acid chloride derivative.

Step 1: Synthesis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoyl chloride

• Caution: This reaction should be performed in a well-ventilated fume hood as it involves thionyl chloride, which is corrosive and releases toxic fumes.

• In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap (e.g., a bubbler with a sodium hydroxide solution), place 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid (1.0 mmol) and an excess of thionyl chloride (e.g., 5 mL).

• Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

• Gently reflux the mixture for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting 2-Fluoro-4,6-bis(trifluoromethyl)benzoyl chloride can be used directly in the next step or purified by vacuum distillation.

Step 2: Solution Polycondensation

• Monomer Dissolution: In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve an aromatic diol such as Bisphenol A (1.0 mmol) in a high-boiling point solvent like diphenyl ether (10 mL) under a nitrogen atmosphere.

• Monomer Addition: Slowly add the freshly prepared 2-Fluoro-4,6-bis(trifluoromethyl)benzoyl chloride (1.0 mmol) to the stirred solution at room temperature.

• Polymerization: Gradually heat the reaction mixture to 180-220 °C and maintain this temperature for 4-8 hours with continuous stirring and a slow stream of nitrogen to facilitate the removal of the HCl byproduct.

• Isolation and Purification: Cool the reaction mixture and precipitate the polymer by pouring it into a non-solvent like methanol.

• Washing and Drying: Collect the polymer by filtration, wash it thoroughly with methanol, and dry it in a vacuum oven at 100-120 °C.

Expected Properties of Fluorinated Aromatic Polyesters

Property	Expected Range/Value	Rationale & References
Weight-Average Molecular Weight (Mw)	30,000 - 70,000 g/mol	Solution polycondensation can yield high molecular weight polymers.
Glass Transition Temp. (Tg)	130 - 210 °C	Dependent on the specific diol used; the bulky monomer structure increases Tg.
10% Weight Loss Temp. (TGA)	470 - 525 °C in N₂	The high fluorine content and aromatic rings provide excellent thermal stability.
Solubility	Soluble in THF, Chloroform, DMF	The non-linear structure imparted by the monomer enhances solubility.
Dielectric Constant (1 MHz)	2.1 - 2.5	The low polarizability of C-F bonds leads to a low dielectric constant.
Optical Transparency	High, with UV cut-off at 330-360 nm	The amorphous nature of the polymer results in good optical clarity.

Characterization of the Resulting Polymers

A comprehensive characterization of the synthesized polymers is crucial to confirm their structure and properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are essential for confirming the chemical structure of the polymer repeating unit and to ensure the complete removal of monomers and solvents.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the formation of amide or ester linkages and the disappearance of carboxylic acid groups.

• Gel Permeation Chromatography (GPC): To determine the number-average (Mn) and weight-average (Mw) molecular weights and the polydispersity index (PDI) of the polymers.

• Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) is used to assess the thermal stability, while differential scanning calorimetry (DSC) is employed to determine the glass transition temperature (Tg) and melting temperature (Tm), if any.

• Mechanical Testing: For polymer films, tensile strength, elongation at break, and Young's modulus can be measured to evaluate their mechanical performance.

Conclusion and Future Outlook

The incorporation of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid into polymer backbones via step-growth polymerization offers a reliable pathway to novel high-performance materials. The resulting aromatic polyamides and polyesters exhibit a desirable combination of high thermal stability, excellent solubility, and valuable optical and dielectric properties. These characteristics make them promising candidates for a wide array of applications, including advanced coatings, high-temperature adhesives, membranes for separations, and as materials for medical devices and drug delivery systems where chemical inertness and biocompatibility are critical. Further exploration of copolymerization with other dicarboxylic acids or the use of different diamines and diols will undoubtedly lead to a wider range of fluorinated polymers with finely tuned properties for specific applications.

References

• Highly Transparent Aromatic Polyamides from Unsymmetrical Diamine with Trifluoromethyl Groups. Molecules. 2022; 27(3):733. [Link]

• New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA. Polymers. 2023; 15(3):749. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Introduction: The Strategic Advantage of Fluorination in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the incorporation of fluorine and fluorinated moieties into molecular scaffolds is a cornerstone of rational drug design.[1] The strategic placement of these groups can profoundly influence a molecule's physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins.[2] The trifluoromethyl group (-CF3), in particular, is prized for its ability to enhance metabolic stability by blocking sites susceptible to enzymatic degradation and to increase lipophilicity, which can improve a drug's capacity to cross cellular membranes.[2] The presence of both a fluorine atom and two trifluoromethyl groups on a benzoic acid scaffold, as in 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid, presents a unique and powerful building block for the synthesis of novel active pharmaceutical ingredients (APIs). This guide provides an in-depth exploration of the chemical properties and synthetic utility of this reagent, complete with detailed protocols for its application in the synthesis of potential APIs.

Chemical Profile and Unique Reactivity of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

While specific experimental data for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is not widely available, its reactivity can be inferred from closely related and well-characterized isomers such as 2-fluoro-6-(trifluoromethyl)benzoic acid and 2,6-bis(trifluoromethyl)benzoic acid.

Key Structural Features and Their Implications:

• Carboxylic Acid Group: This functional group is the primary site for a variety of transformations, most notably amide bond formation, which is a critical reaction in the synthesis of a vast number of pharmaceuticals. It can also undergo esterification and reduction.[1]

• Ortho-Fluoro Group: The fluorine atom at the 2-position has a strong electron-withdrawing inductive effect. This electronic influence, combined with its steric presence, can modulate the reactivity of the adjacent carboxylic acid. Furthermore, this fluorine atom can serve as a leaving group in nucleophilic aromatic substitution (SNAr) reactions, especially given the presence of the strongly electron-withdrawing trifluoromethyl groups.

• Two Trifluoromethyl Groups: Positioned at the 4- and 6-positions, these powerful electron-withdrawing groups significantly decrease the electron density of the aromatic ring. This deactivation makes the ring less susceptible to electrophilic aromatic substitution but highly activated towards nucleophilic aromatic substitution. These groups also contribute significantly to the overall lipophilicity and metabolic stability of molecules derived from this building block.

Physicochemical Properties (Inferred from Isomers)

Property	2-Fluoro-6-(trifluoromethyl)benzoic acid	2,6-Bis(trifluoromethyl)benzoic acid	2-Fluoro-4-(trifluoromethyl)benzoic acid
CAS Number	32890-94-1[3]	24821-22-5	115029-24-8[1]
Molecular Formula	C8H4F4O2[3]	C9H4F6O2	C8H4F4O2[1]
Molecular Weight	208.11 g/mol [3]	258.12 g/mol	208.11 g/mol [1]
Melting Point	86 - 90 °C[3]	138-140 °C	168-170 °C
Appearance	White to almost white powder to crystal[3]	White crystalline powder	White powder

Core Synthetic Applications and Protocols

The unique structural and electronic properties of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid make it a versatile reagent for two primary classes of reactions in API synthesis: amide bond formation and nucleophilic aromatic substitution.

Application 1: Amide Bond Formation for the Synthesis of Bioactive Amides

The formation of an amide bond is one of the most prevalent reactions in pharmaceutical synthesis. The carboxylic acid functionality of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid can be readily coupled with a wide range of primary and secondary amines to generate novel amide-containing APIs. The steric hindrance from the ortho-fluoro group and the electronic-withdrawing nature of the substituents may require robust coupling conditions.

This protocol outlines a general procedure for the coupling of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid with a generic amine using a carbodiimide coupling agent.

Workflow for Amide Bond Formation

Caption: A generalized workflow for the synthesis of amides from 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

Materials:

• 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid

• Amine of interest

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Appropriate eluent system (e.g., hexanes/ethyl acetate)

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid (1.0 eq) and the amine of interest (1.1 eq) in anhydrous DCM or DMF.

• Reagent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add HOBt (1.2 eq), followed by the dropwise addition of DIPEA (2.0 eq). Finally, add EDC·HCl (1.2 eq) portion-wise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to afford the desired amide.

Causality Behind Experimental Choices:

• EDC/HOBt: This combination is a widely used and effective coupling system. EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt then reacts with this intermediate to form an activated ester, which is less prone to side reactions (like racemization in the case of chiral amines) and reacts efficiently with the amine.

• DIPEA: A non-nucleophilic base is used to neutralize the hydrochloride salt of EDC and the HOBt, as well as any acid present, to facilitate the coupling reaction.

• Anhydrous Conditions: The use of anhydrous solvents and an inert atmosphere is crucial to prevent the hydrolysis of the activated carboxylic acid intermediate, which would lead to lower yields.

Application 2: Nucleophilic Aromatic Substitution (SNAr) for C-F Bond Functionalization

The presence of three strong electron-withdrawing groups (one fluoro and two trifluoromethyl) renders the aromatic ring of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid highly susceptible to nucleophilic attack. The ortho-fluoro substituent is a good leaving group in SNAr reactions, allowing for the introduction of a variety of nucleophiles at this position. This opens up possibilities for creating diverse molecular scaffolds.

This protocol provides a general method for the substitution of the ortho-fluoro group with an amine nucleophile.

Sources

• 1. ossila.com [ossila.com]
• 2. CN104961662A - Preparation method of 2-fluoro-6-trifluoromethyl benzenesulfonyl chloride - Google Patents [patents.google.com]
• 3. chemimpex.com [chemimpex.com]

developing an HPLC method for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid analysis

Application Note: HPLC Method Development for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

Executive Summary

This guide details the development of a High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid . As a highly fluorinated benzoic acid derivative, this compound presents specific analytical challenges, including low pKa (high acidity), significant hydrophobicity, and potential steric hindrance at the carboxyl group due to ortho-substitution.

This protocol leverages First Principles of Chromatography to design a robust Reverse-Phase (RP-HPLC) method. It prioritizes pH control to suppress ionization and utilizes a C18 stationary phase for reproducible retention.

Physicochemical Profiling & Strategy

Before method development, we must understand the molecule's behavior in solution.

Property	Value (Estimated)	Chromatographic Implication
Structure	Benzoic acid core with 2-F, 4-CF , 6-CF substituents.[1][2][3][4][5]	Steric Bulk: The 2,6-substitution pattern likely forces the carboxyl group out of planarity with the benzene ring.
pKa	~2.5 – 3.0	Acidity: While electron-withdrawing groups (CF , F) typically lower pKa, the steric twisting reduces resonance stabilization of the carboxylate anion, preventing the pKa from dropping to <1.0. Action: Mobile phase pH must be ≤ 2.5 to keep the analyte protonated (neutral) and prevent peak tailing.
LogP	~3.5 – 4.0	Hydrophobicity: The two CF groups significantly increase lipophilicity. Action: Expect strong retention on C18; a high percentage of organic modifier (ACN) will be required for elution.
UV Absorbance	λ ~210 nm, 254 nm	Detection: The fluorinated ring absorbs in the UV region. 210 nm provides sensitivity; 254 nm provides selectivity against non-aromatic impurities.

Method Development Workflow

The following diagram illustrates the decision-making process for optimizing this specific separation.

Figure 1: Strategic workflow for developing an HPLC method for acidic, fluorinated aromatics.

Detailed Experimental Protocol

Instrumentation & Reagents

• HPLC System: Agilent 1200/1260 Infinity II or Waters Alliance (Quaternary Pump, DAD/VWD).

• Reagents:

  • Acetonitrile (ACN), HPLC Grade.

  • Water, Milli-Q (18.2 MΩ·cm).

  • Trifluoroacetic Acid (TFA) , Sequencing Grade (Preferred for LC-MS compatibility and low pH).

  • Alternative: Phosphoric Acid (85%), HPLC Grade (Preferred for UV baseline stability if MS is not required).

Chromatographic Conditions

This "Standard Operating Procedure" (SOP) is designed to be robust. The use of TFA ensures the pH is ~2.0, well below the estimated pKa of the analyte, ensuring it remains in its neutral, hydrophobic form for sharp peak shape.

Parameter	Setting	Rationale
Column	C18 Column (e.g., Thermo Accucore C18 or Phenomenex Gemini C18)Dimensions: 150 x 4.6 mm, 3 µm or 5 µm	C18 provides necessary hydrophobic retention. "End-capped" columns reduce secondary silanol interactions with the acidic analyte.
Mobile Phase A	0.1% TFA in Water (pH ~2.0)	Suppresses ionization of the carboxylic acid.
Mobile Phase B	Acetonitrile (ACN)	ACN elutes fluorinated compounds more efficiently than Methanol and has lower backpressure.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Column Temp	30°C or 40°C	Constant temperature is vital; fluorinated compounds often show temperature-dependent selectivity.
Injection Volume	5 - 10 µL	Adjust based on sample concentration.
Detection	UV @ 210 nm (Primary)UV @ 254 nm (Secondary)	210 nm captures the carbonyl/fluorine absorbance; 254 nm is specific to the aromatic ring.

Gradient Program

A steep gradient is recommended initially to assess elution, followed by optimization.

Time (min)	% Mobile Phase B (ACN)	Event
0.0	10%	Initial Equilibration
1.0	10%	Isocratic Hold (Focusing)
15.0	90%	Linear Gradient Elution
18.0	90%	Wash Column
18.1	10%	Return to Initial
23.0	10%	Re-equilibration

Sample Preparation

Proper sample preparation prevents precipitation and ensures accurate quantification.

• Stock Solution (1.0 mg/mL): Weigh 10 mg of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile .

  • Note: Do not dissolve in water; the compound is hydrophobic and may precipitate.

• Working Standard (50 µg/mL): Dilute 50 µL of Stock Solution into 950 µL of 50:50 Water:ACN .

  • Critical Step: Ensure the diluent matches the starting mobile phase conditions to prevent "solvent shock" (peak distortion).

Results & Discussion (Expected)

Retention Mechanism

The analyte contains two strongly hydrophobic trifluoromethyl (-CF

) groups. Despite the polar carboxylic acid, the molecule will behave hydrophobically in acidic conditions.

• Predicted Retention Time: ~8-10 minutes (in the described gradient).

• Peak Shape: Symmetrical (Tailing Factor < 1.2) due to pH suppression.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Peak Tailing	Ionization of Carboxyl Group	Lower pH of Mobile Phase A. Switch from 0.1% Formic Acid (pH 2.7) to 0.1% TFA (pH 2.0).
Split Peaks	Solvent Mismatch	Dissolve sample in Mobile Phase (or weaker solvent). Avoid 100% ACN injections if possible.
Baseline Drift	UV absorption of TFA	Use UV 254 nm instead of 210 nm, or switch to Phosphoric Acid buffer (non-UV absorbing).
Ghost Peaks	Impurities in TFA	Use "Sequencing Grade" or fresh ampoules of TFA.

Validation Parameters (ICH Q2)

To validate this method for pharmaceutical or regulated use, perform the following:

• Specificity: Inject Mobile Phase blank. Ensure no interference at the retention time of the analyte.

• Linearity: Prepare 5 standards (e.g., 10, 25, 50, 75, 100 µg/mL). R

  should be > 0.999.

• Precision: 6 replicate injections of the Working Standard. RSD of Area should be < 1.0%.

• LOD/LOQ: Determine signal-to-noise ratio (S/N). LOD = 3.3 * S/N; LOQ = 10 * S/N.

References

• PubChem. (2025). 2,6-Bis(trifluoromethyl)benzoic acid - Compound Summary. National Library of Medicine. [Link]

• Betz, R., & Gerber, T. (2011).[4] 2,4,6-Trifluorobenzoic acid.[2][4] Acta Crystallographica Section E, 67(3), o539. [Link]

• Dolan, J. W. (2010). The Role of pH in LC Separations. LCGC North America. [Link]

Sources

• 1. 2-Fluoro-4-(trifluoromethyl)benzoic acid 99 115029-24-8 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Fluoro-4-(trifluoromethyl)benzoic acid (99%) - Amerigo Scientific [amerigoscientific.com]

Application Note: High-Throughput GC-MS Analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid Derivatives in Pharmaceutical Matrices

Abstract

This application note presents a comprehensive and robust protocol for the analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid and its derivatives by Gas Chromatography-Mass Spectrometry (GC-MS). This class of compounds is of increasing importance in pharmaceutical research and development due to the unique properties conferred by fluorine and trifluoromethyl substituents. The inherent challenges of analyzing these polar and sterically hindered acidic molecules are addressed through a detailed methodology encompassing sample preparation, chemical derivatization, and optimized GC-MS parameters. The causality behind each experimental choice is elucidated to provide researchers with a self-validating system for accurate and reproducible quantification.

Introduction: The Analytical Challenge of Highly Fluorinated Benzoic Acids

2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a key building block in the synthesis of novel pharmaceutical agents and agrochemicals.[1] Its unique electronic properties, conferred by the ortho-fluoro and two trifluoromethyl groups, can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Consequently, the accurate and sensitive quantification of this acid and its derivatives in various matrices is critical for pharmacokinetic studies, process monitoring, and quality control.

The direct analysis of such acidic and polar compounds by gas chromatography is notoriously difficult. The carboxylic acid functional group leads to poor peak shapes, tailing, and potential adsorption onto active sites within the GC system.[2] Derivatization is therefore a mandatory step to increase the volatility and thermal stability of the analyte, making it amenable to GC-MS analysis.[3][4] This protocol focuses on a validated derivatization strategy and subsequent GC-MS analysis tailored for this specific class of molecules.

Analyte Overview

A thorough understanding of the physicochemical properties of the target analyte is fundamental to method development.

Property	Value	Source
Chemical Name	2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid	PubChem
Synonyms	α,α,α,6-Tetrafluoro-o-toluic acid	[1]
CAS Number	32890-94-1	[5]
Molecular Formula	C₉H₃F₇O₂	Chem-Impex
Molecular Weight	276.11 g/mol	[5]
Melting Point	86 - 90 °C	[1]
Appearance	White to almost white powder/crystal	[1]

Experimental Workflow: A Step-by-Step Guide

The overall analytical workflow is designed for efficiency and robustness, from sample receipt to final data analysis.

Caption: Overall workflow for the GC-MS analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid derivatives.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The goal of sample preparation is to isolate the analyte from the matrix and remove potential interferences. For matrices such as plasma or aqueous reaction mixtures, LLE is a highly effective technique.

Protocol:

• To 1 mL of the sample, add a suitable internal standard (e.g., a deuterated analog or a structurally similar fluorinated benzoic acid).

• Acidify the sample to a pH of approximately 2-3 with 1 M HCl to ensure the carboxylic acid is in its protonated, less polar form, facilitating its extraction into an organic solvent.

• Add 3 mL of a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean glass tube.

• Repeat the extraction (steps 3-6) with a fresh aliquot of organic solvent to maximize recovery.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Derivatization: Silylation

Silylation is a robust and widely used derivatization technique for compounds with active hydrogens, such as carboxylic acids.[6][7] It replaces the acidic proton with a non-polar trimethylsilyl (TMS) group, thereby increasing volatility and improving chromatographic performance.[8] For sterically hindered acids like our target analyte, a potent silylating agent is required.

Rationale for Reagent Choice: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is an excellent choice. BSTFA is a powerful TMS donor, and the TMCS acts as a catalyst, enhancing the reactivity of the reagent, which is particularly important for derivatizing sterically hindered carboxyl groups.[8][9] The byproducts of this reaction are neutral and volatile, minimizing interference with the chromatography.

Protocol:

• To the dried sample extract, add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Add 100 µL of BSTFA + 1% TMCS.

• Seal the vial tightly and heat at 70°C for 30 minutes in a heating block or oven. The elevated temperature helps to overcome the steric hindrance and drive the reaction to completion.

• Cool the vial to room temperature before injection into the GC-MS system.

GC-MS Instrumental Parameters

The following parameters provide a robust starting point for the analysis. Optimization may be required based on the specific instrumentation and desired outcomes.

GC Parameter	Setting	Rationale
Injection Port	Splitless, 250°C	Ensures efficient transfer of the analyte onto the column while minimizing thermal degradation.
Liner	Deactivated, single taper with glass wool	A deactivated liner is crucial to prevent adsorption of any underivatized analyte.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Provides optimal separation efficiency and is inert towards the analyte and stationary phase.
Column	Agilent DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar 5% phenyl-methylpolysiloxane phase provides excellent resolution for a wide range of derivatized compounds.
Oven Program	Initial: 80°C (hold 2 min), Ramp: 15°C/min to 280°C (hold 5 min)	This temperature program allows for good separation from solvent and byproducts, followed by a rapid ramp to elute the derivatized analyte in a reasonable time.

MS Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that provides reproducible fragmentation patterns for library matching and structural elucidation.
Source Temp.	230°C	Balances efficient ionization with minimal thermal degradation of the analyte.
Quadrupole Temp.	150°C	Standard temperature for maintaining mass accuracy.
Transfer Line	280°C	Prevents condensation of the analyte between the GC and MS.
Scan Mode	Full Scan (m/z 50-500)	For method development and qualitative analysis to identify characteristic fragment ions.
SIM Mode	(Selected Ion Monitoring)	For quantitative analysis, monitor characteristic ions of the derivatized analyte and internal standard for enhanced sensitivity and selectivity.

Data Analysis and Interpretation

The analysis of the mass spectrum is key to confirming the identity of the derivatized analyte.

Expected Mass Spectrum and Fragmentation

The derivatization of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid with BSTFA results in the formation of its trimethylsilyl (TMS) ester. The fragmentation pattern under EI is expected to be influenced by the stable aromatic ring and the presence of the TMS group and trifluoromethyl moieties.

A likely fragmentation pathway is illustrated below:

Caption: Proposed fragmentation pathway for the TMS derivative of the target analyte.

Key Diagnostic Ions for SIM:

• [M-15]⁺: Loss of a methyl group from the TMS moiety is a very common and often abundant fragment for TMS derivatives. This ion is excellent for confirming the molecular weight.

• [M-69]⁺: Loss of a trifluoromethyl radical (•CF₃) is a characteristic fragmentation for compounds containing this group.

• Aroylium ion ([ArCO]⁺): A stable ion formed by the cleavage of the ester bond, which would be highly characteristic of the original benzoic acid structure.

For quantitative analysis in SIM mode, it is recommended to monitor the [M-15]⁺ ion as the quantifier and at least one other characteristic fragment as a qualifier to ensure specificity.

Method Validation and Performance

A robust analytical method must be validated to ensure its suitability for its intended purpose.[10] Key validation parameters include:

• Linearity: The method should demonstrate a linear response over a defined concentration range, typically with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: Determined by analyzing quality control samples at multiple concentration levels. Accuracy should be within ±15% of the nominal value, and the coefficient of variation (CV) for precision should be <15%.

• Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Stability: The stability of the analyte in the matrix and the derivatized sample should be assessed under various storage conditions.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the GC-MS analysis of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid and its derivatives. By employing a systematic approach of liquid-liquid extraction followed by silylation with BSTFA/TMCS, the challenges associated with the analysis of these polar and sterically hindered compounds can be effectively overcome. The provided GC-MS parameters and guidance on data interpretation offer a solid foundation for researchers in the pharmaceutical and chemical industries to develop and validate their own high-throughput analytical methods for this important class of molecules.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Analytical Detection of 3-Fluorobenzoic Acid and Morpholide.

• PubChem. (n.d.). 2-Fluoro-6-(trifluoromethyl)benzoic acid. Retrieved from [Link]

• Zhang, K., & Zuo, Y. (2004). GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice. Journal of Agricultural and Food Chemistry, 52(2), 222–227.

• ResearchGate. (2016). Optimization of Silylation for Parabens Determination by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• D'Acampora, A. J., et al. (2023). Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. Brazilian Journal of Analytical Chemistry.
• Supelco. (n.d.). Guide to Derivatization Reagents for GC.

• ResearchGate. (2014). Benzoic acid determination with GC-FID?. Retrieved from [Link]

• IntechOpen. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. Retrieved from [Link]

• MDPI. (2024). Insights into the Silylation of Benzodiazepines Using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): In Search of Optimal Conditions for Forensic Analysis by GC-MS. Molecules, 29(1), 123.

• International Institute for Science, Technology and Education (IISTE). (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Retrieved from [Link]

• Semantic Scholar. (2020). Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted shark liver oil. Retrieved from [Link]

• LMA Leidykla. (n.d.). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS. Retrieved from [Link]

• National Institutes of Health. (2020). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. Retrieved from [Link]

• ResearchGate. (2022). Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization. Retrieved from [Link]

• Agilent. (2020). Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. Retrieved from [Link]

• Agilent. (n.d.). GC & GC/MS Applications Overview. Retrieved from [Link]

• ResearchGate. (n.d.). GC-MS and LC-MS methods presented for carboxylic acid determination and related high-lights. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Maximizing Reaction Yields with 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

Welcome to the technical support center for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the unique challenges posed by this sterically hindered and electron-deficient building block. Our goal is to provide you with actionable troubleshooting strategies and in-depth scientific rationale to help you optimize your reaction yields and achieve your synthetic goals.

Introduction: Understanding the Challenge

2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a valuable synthetic intermediate, prized for the introduction of fluorinated moieties that can enhance the metabolic stability and bioactivity of target molecules. However, its structure presents significant synthetic hurdles. The carboxylic acid is flanked by a fluorine atom at the C2 position and a trifluoromethyl group at the C6 position, creating substantial steric hindrance. Furthermore, the potent electron-withdrawing nature of the two trifluoromethyl groups and the fluorine atom deactivates the carboxyl group, making it less nucleophilic and the carbonyl carbon less electrophilic.

This combination of steric and electronic effects is the primary cause for low yields in common transformations like amide coupling and esterification. Standard protocols often fail, requiring a more nuanced and strategic approach. This guide provides solutions to these common problems in a practical question-and-answer format.

Troubleshooting Guide: Common Issues & Solutions

FAQ 1: My standard amide coupling reaction (e.g., EDC/HOBt) with 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is giving very low to no yield. Why is this happening and what should I do?

Answer:

This is the most common issue encountered with this substrate. The failure of standard carbodiimide-based coupling methods like EDC/HOBt is directly attributable to the severe steric hindrance and electronic deactivation of the carboxyl group. The activated intermediate (e.g., O-acylisourea) is sterically shielded, preventing the amine nucleophile from attacking efficiently.

Troubleshooting Workflow:

To overcome this, you must employ a more robust activation strategy. We recommend a stepwise approach to troubleshooting, starting with stronger coupling reagents before moving to the formation of a more reactive intermediate like an acyl halide.

Caption: Troubleshooting decision tree for amide coupling.

Detailed Protocols & Rationale:

• Strategy 1: High-Potency Coupling Reagents

  • Why it works: Uronium/phosphonium salt-based reagents like HATU, HBTU, and COMU are more potent than carbodiimides and generate highly reactive activated esters that are more susceptible to nucleophilic attack, even with hindered substrates.[1]

  • Protocol:

    • Dissolve 2-fluoro-4,6-bis(trifluoromethyl)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or NMP).

    • Add the coupling reagent (e.g., HATU, 1.1-1.3 eq) and a non-nucleophilic base (e.g., DIPEA or 2,4,6-collidine, 3-4 eq).

    • Stir the mixture at room temperature for 15-30 minutes to allow for pre-activation.

    • Add the amine (1.0-1.2 eq) and let the reaction proceed at room temperature. Monitor by LC-MS.

    • If the reaction is sluggish, gently heat to 40-60 °C.

• Strategy 2: In Situ Conversion to Acyl Fluoride

  • Why it works: Acyl fluorides are smaller and more reactive than the corresponding activated esters from EDC.[2][3] This method is particularly effective for coupling sterically hindered acids with electron-deficient amines.[2][3] Reagents like TFFH or BTFFH facilitate this conversion under relatively mild conditions.

  • Protocol:

    • Dissolve the carboxylic acid (1.3 eq) in anhydrous CH₂Cl₂.

    • Add the fluorinating agent (e.g., BTFFH, 1.5 eq) and DIPEA (4.5 eq).

    • Stir at room temperature for 30 minutes to form the acyl fluoride in situ.

    • Add the amine (1.0 eq) and heat the reaction to 80 °C in a sealed vial. Monitor by LC-MS until completion.[2]

• Strategy 3: Conversion to Acyl Chloride

  • Why it works: Acyl chlorides are among the most reactive carboxylic acid derivatives. This is often the most robust method but requires a separate step and harsher conditions.

  • Protocol:

    • Acyl Chloride Formation: In a fume hood, carefully add thionyl chloride (SOCl₂, 2-5 eq) or oxalyl chloride ((COCl)₂, 2 eq) with a catalytic amount of DMF to the neat carboxylic acid or a solution in an inert solvent like DCM or toluene. Heat gently (e.g., reflux) until gas evolution ceases.

    • Work-up: Carefully remove the excess reagent in vacuo. The crude acyl chloride is often used directly in the next step.

    • Amidation: Dissolve the crude acyl chloride in an anhydrous solvent (e.g., DCM) and cool in an ice bath. Slowly add a solution of the amine (1.0 eq) and a base (e.g., pyridine or triethylamine, 2-3 eq). Allow to warm to room temperature and stir until completion.

Reagent Class	Examples	Pros	Cons	Suitability for this Acid
Carbodiimides	EDC, DCC	Inexpensive, common	Low reactivity, byproduct removal can be difficult	Very Low
Uronium Salts	HATU, HBTU	High reactivity, fast reactions	Expensive, potential for side reactions	High
Phosphonium Salts	PyBOP, COMU	High reactivity, lower epimerization risk	Expensive, phosphorus byproducts	High
Acyl Halide	SOCl₂, (COCl)₂	Very high reactivity, inexpensive	Harsh conditions, requires separate step, safety concerns	Very High (as a robust alternative)
Acyl Fluoride	TFFH, BTFFH	High reactivity, good for hindered substrates	Requires specific reagents, may need heat	Very High (excellent alternative)

Table 1. Comparison of Amide Coupling Reagent Classes.

FAQ 2: I'm struggling with the esterification of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid. Standard Fischer esterification is not working. What are my options?

Answer:

Fischer esterification (refluxing the carboxylic acid in an alcohol with a strong acid catalyst) is an equilibrium-driven process that is highly sensitive to steric hindrance. For this substrate, it is almost certain to fail. You must use a method that involves activation of the carboxylic acid.

Recommended Esterification Strategies:

• Acyl Chloride Intermediate (Most Robust)

  • Rationale: This is the most reliable method. As with amide formation, converting the acid to the highly reactive acyl chloride bypasses the steric and electronic barriers to reaction.

  • Protocol:

    • Prepare the acyl chloride as described in FAQ 1 (Strategy 3).

    • Dissolve the crude acyl chloride in an anhydrous solvent (e.g., DCM).

    • Add the alcohol (1.0-1.5 eq) followed by a base such as pyridine or triethylamine (2.0 eq) at 0 °C. A catalytic amount of DMAP (0.1 eq) can significantly accelerate the reaction.

    • Allow the reaction to warm to room temperature and monitor by TLC or LC-MS.

• Steglich Esterification

  • Rationale: This method uses a carbodiimide (like DCC or EDC) to activate the carboxylic acid, but the key is the addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP). DMAP acts as a highly nucleophilic acylation catalyst, forming a reactive acylpyridinium intermediate that is readily attacked by the alcohol.

  • Protocol:

    • Dissolve the carboxylic acid (1.0 eq), alcohol (1.2 eq), and DMAP (0.1-0.2 eq) in anhydrous DCM.

    • Cool the solution to 0 °C.

    • Add DCC or EDC (1.2 eq) and stir at 0 °C for 30 minutes, then allow to warm to room temperature.

    • Monitor the reaction. If DCC is used, the dicyclohexylurea (DCU) byproduct will precipitate and can be removed by filtration.

• Heterogeneous Catalysis

  • Rationale: Recent studies have shown that certain metal-organic frameworks (MOFs), such as UiO-66-NH₂, can effectively catalyze the esterification of sterically hindered fluorinated benzoic acids.[4][5] These catalysts provide a large surface area and active sites that can facilitate the reaction where homogeneous catalysts fail.

  • Protocol (based on literature): [6]

    • Combine the carboxylic acid, the alcohol (e.g., methanol, used as solvent), and the UiO-66-NH₂ catalyst in a sealed reaction vessel.

    • Heat the mixture (e.g., to 150 °C) for several hours.[6]

    • After cooling, the heterogeneous catalyst can be removed by filtration.

Caption: Key workflows for esterification of hindered acids.

FAQ 3: How should I monitor these reactions and purify the final product?

Answer:

Effective reaction monitoring and purification are critical for maximizing isolated yield and ensuring the purity of your final compound.

Reaction Monitoring:

• Thin-Layer Chromatography (TLC): Useful for a quick qualitative assessment of reaction progress. Use a combination of UV visualization and a potassium permanganate stain, as the starting acid and product are often UV-active.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the preferred method. It provides accurate information on the consumption of starting materials and the formation of the desired product, as well as the detection of any byproducts. A small aliquot of the reaction mixture can be quenched, diluted, and injected for analysis.[7]

• ¹H NMR Spectroscopy: Can be used to monitor the disappearance of the acidic proton of the carboxylic acid and the appearance of new signals corresponding to the amide or ester product.[7]

Purification Strategies:

• Aqueous Work-up (Acid/Base Extraction): After the reaction is complete, a standard aqueous work-up is often the first step.

  • If your product is a neutral amide or ester, you can wash the organic layer with a mild base (e.g., saturated NaHCO₃ solution) to remove any unreacted 2-fluoro-4,6-bis(trifluoromethyl)benzoic acid.

  • Follow with a wash with water and then brine.

• Crystallization: If the product is a solid, crystallization is an excellent method for purification, particularly for removing small amounts of impurities.[8] Common solvent systems include ethyl acetate/hexanes, dichloromethane/hexanes, or ethanol/water.

• Silica Gel Column Chromatography: This is the most common method for purifying products from complex reaction mixtures.

  • Solvent System: A gradient of ethyl acetate in hexanes or dichloromethane in hexanes is typically a good starting point.

  • Pro-Tip: The trifluoromethyl groups can make the compounds quite nonpolar. You may need to use less polar solvent systems than you would for non-fluorinated analogues.

Safety Information

2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid and many of the reagents mentioned (especially thionyl chloride and oxalyl chloride) are hazardous.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[9]

• Ventilation: Conduct all reactions in a well-ventilated chemical fume hood.[10][11]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[10] Refer to the Safety Data Sheet (SDS) for detailed handling and emergency procedures.[9][10][11][12]

References

• Exploring the Versatility of 2-Fluoro-4-(trifluoromethyl)benzoic Acid in Organic Synthesis. Ningbo Inno Pharmchem Co., Ltd.[Link]

• Due-Hansen, M. E., et al. (2016). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Organic & Biomolecular Chemistry, 14, 430–433. [Link]

• Kumar, A., Singh, S. K., & Sharma, C. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Advances, 13, 16712-16723. [Link]

• Kumar, A., Singh, S. K., & Sharma, C. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. ResearchGate.[Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.

• Paz, A., et al. (2021). Late-Stage Amination of Drug-Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium-Catalyzed C−H Activation. National Institutes of Health.[Link]

• Preparation method of 2-trifluoromethyl benzoic acid.

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. [Link]

• Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Publishing.[Link]

• Betz, R., & Gerber, T. (2011). 2,4,6-Trifluorobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 3), o539. [Link]

• Purification of Products. Chemistry LibreTexts.[Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA.[Link]

• Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study. MDPI.[Link]

• Analytical methods for the monitoring of solid phase organic synthesis. PubMed.[Link]

• Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. ResearchGate.[Link]

• Generation of benzyne from benzoic acid using C–H activation. RSC Publishing.[Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic acid. PubChem.[Link]

• Tips and tricks for difficult amide bond formation? Reddit r/Chempros.[Link]

• Amide-Forming Ligation of Acyltrifluoroborates and Hydroxylamines in Water. National Institutes of Health.[Link]

• 2,4,6-Trifluorobenzoic acid. ResearchGate.[Link]

• Continuous flow nitration of 3-[2-chloro-4-(trifluoromethyl) phenoxy] benzoic acid and its chemical kinetics within droplet-based microreactors. University of Southampton ePrints.[Link]

• 2-Fluoro-4-(trifluoromethyl)benzoic acid (99%). Amerigo Scientific.[Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic acid. Chem-Impex.[Link]

• Field Effects Govern the Decarboxylation of Copper(II)-Benzoates: Kinetic and Mechanistic Studies. ACS Publications.[Link]

• Organic & Biomolecular Chemistry Communication. RSC Publishing.[Link]

• The synthesis of sterically hindered amides. PubMed.[Link]

• Benzoic Acid Esters, Benzoates. Organic Chemistry Portal.[Link]

• 2-(Trifluoromethyl)benzoic acid Safety Data Sheet. Australia Pacific LNG.[Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Southern Denmark.[Link]

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Technical Support Center: Optimization of Reaction Conditions for Fluorinated Substrates

Welcome to the Technical Support Center for optimizing reactions involving fluorinated substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the unique challenges posed by organofluorine chemistry. The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties, making them invaluable in pharmaceuticals, agrochemicals, and materials science.[1][2][3] However, the same properties that make fluorinated compounds desirable also present significant synthetic hurdles.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our approach is rooted in explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Troubleshooting Common Issues in Reactions with Fluorinated Substrates

Issue 1: Low or No Product Yield

Question: I am not getting the expected product yield in my fluorination reaction. What are the likely causes and how can I troubleshoot this?

Answer:

Low or no product yield in reactions with fluorinated substrates can stem from several factors, often related to the unique electronic effects of fluorine. The high electronegativity of fluorine can deactivate substrates towards electrophilic attack or alter the reactivity of adjacent functional groups.[1]

Troubleshooting Workflow:

Caption: Regioselectivity in aziridine fluorination.

Issue 3: Formation of HF and Side Reactions

Question: I am observing decomposition of my starting material or product, and I suspect HF is being formed. How can I mitigate this?

Answer:

The formation of hydrogen fluoride (HF) is a common issue in many fluorination reactions, especially when using reagents like DAST or when elimination reactions are possible. HF is highly corrosive and can lead to a variety of side reactions, including decomposition of acid-sensitive functional groups and etching of glassware. [4] Mitigation Strategies:

• Acid Scavengers: The addition of a non-nucleophilic base, such as pyridine or a hindered amine, can neutralize in situ generated HF. However, be aware that some fluorinating reagents can react with these bases. [5]* Fluoride Sequestering Agents: Certain Lewis acids can coordinate to fluoride ions, preventing the formation of free HF.

• Choice of Reagent: Modern fluorinating reagents have been developed to minimize HF formation. For example, PyFluor is often a milder alternative to DAST for deoxofluorination. [6]* Reaction Setup: Using plasticware (e.g., PTFE or PFA) can be necessary for reactions that generate significant amounts of HF. [7] Safety Note: Always handle reactions that may produce HF in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Have a calcium gluconate gel readily available as a first aid measure for HF exposure. [7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions I should take when working with fluorinating agents?

A1: Safety is paramount in fluorine chemistry.

• Reagent Handling: Many fluorinating agents are toxic, corrosive, and/or moisture-sensitive. [8][9]Always consult the Safety Data Sheet (SDS) before use. Handle in a fume hood and wear appropriate PPE.

• Solvent Compatibility: Be aware of solvent compatibility. For example, Selectfluor can react exothermically with DMF, pyridine, and DMSO. [5]* Quenching: Quench reactions carefully, as unreacted fluorinating agent can react violently with water or other protic solvents.

• Waste Disposal: Dispose of all fluorine-containing waste according to your institution's hazardous waste guidelines. [10] Q2: How does the presence of fluorine in my substrate affect my choice of catalyst?

A2: The electronic properties of fluorinated substrates can necessitate a different choice of catalyst compared to their non-fluorinated counterparts.

• Lewis Acidity/Basicity: Fluorine's electron-withdrawing nature can decrease the Lewis basicity of nearby atoms, affecting their ability to coordinate to a metal center. You may need a more Lewis acidic catalyst to achieve activation.

• Redox Potential: The redox potential of the substrate can be altered, which is particularly important in cross-coupling and photoredox catalysis.

• Catalyst Stability: The reaction conditions required for fluorinated substrates, or the byproducts generated (like HF), can degrade certain catalysts. [4]Robust catalysts that can withstand harsh conditions may be necessary.

Q3: Can I use standard analytical techniques (NMR, MS) for my fluorinated compounds?

A3: Yes, but with some considerations.

• NMR Spectroscopy: 19F NMR is a powerful tool for characterizing fluorinated compounds. The chemical shifts are highly sensitive to the local electronic environment. You will also observe coupling between 19F and nearby 1H and 13C nuclei, which can provide valuable structural information.

• Mass Spectrometry: Fluorinated compounds are generally amenable to mass spectrometry. The presence of fluorine can be easily identified by the characteristic isotopic pattern of carbon. However, highly fluorinated compounds can be volatile, which may require specific ionization techniques.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Dehydroxylative Fluorination using PyFluor

This protocol is a general guideline for the conversion of a primary or secondary alcohol to the corresponding fluoride using 2-pyridinesulfonyl fluoride (PyFluor).

Materials:

• Alcohol substrate

• PyFluor

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous dichloromethane (DCM)

• Nitrogen or Argon source

Procedure:

• To a flame-dried flask under an inert atmosphere, add the alcohol (1.0 equiv) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DBU (1.2 equiv) dropwise to the solution.

• In a separate flask, dissolve PyFluor (1.1 equiv) in anhydrous DCM.

• Add the PyFluor solution to the reaction mixture dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

This protocol is a general starting point and may require optimization for specific substrates.

References

• Thermodynamics and Kinetics Research of the Fluorination Process of the Concentrate Rutile. (2021). MDPI. Retrieved from [Link]

• Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. (n.d.). ChemRxiv. Retrieved from [Link]

• Optimization of reaction conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Fluorination strategy toward chemical and functional modification. (n.d.). PubMed Central. Retrieved from [Link]

• Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. (n.d.). PMC. Retrieved from [Link]

• The role of fluorine in medicinal chemistry. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Optimization of the reaction conditions a,b. (n.d.). ResearchGate. Retrieved from [Link]

• Fluorinations Not Using Fluorine Gas. (2022). Royal Society of Chemistry. Retrieved from [Link]

• The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. (2016). Chemical Society Reviews. Retrieved from [Link]

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents. (n.d.). ACS Publications. Retrieved from [Link]

• Specific Solvent Issues with Fluorination. (n.d.). WordPress. Retrieved from [Link]

• Overcoming Challenges in Fluorine-Based Chemistry. (2013). Pharmaceutical Technology. Retrieved from [Link]

• How to Innovate Chemical Reactions with Fluoroantimonic Acid?. (2025). Patsnap Eureka. Retrieved from [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022). ACS Chemical Health & Safety. Retrieved from [Link]

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. (n.d.). MDPI. Retrieved from [Link]

• Fluoroalkane synthesis by fluorination or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Catalysis for Fluorination and Trifluoromethylation. (n.d.). PMC. Retrieved from [Link]

• Achieving regio- and stereo-control in the fluorination of aziridines under acidic conditions. (2016). PubMed. Retrieved from [Link]

• Understanding Solvent Effects in the Solvolyses of 4-Fluorophenyl Chlorothionoformate. (2011). PMC. Retrieved from [Link]

• KINETICS OF FLUORINE-INHIBITED HYDROCARBON FLAMES. (n.d.). nist.gov. Retrieved from [Link]

• allenamides, Fluorinated Conjugated Dienes, and 4-Trifluoromethyl Pyrrolidines: Divergent Synthesis from the Reaction of β-CF 3 -1,3-enynamides with 2-Aminomalonates. (2026). ACS Publications. Retrieved from [Link]

• The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Reaction kinetics of ground state fluorine, F 2P, atoms. Part 2.—Reactions forming inorganic fluorides, studied mass spectrometrically. (n.d.). Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. Retrieved from [Link]

• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. (n.d.). ACS Publications. Retrieved from [Link]

• Chemical Aspects of Human and Environmental Overload with Fluorine. (n.d.). PMC. Retrieved from [Link]

• 17 questions with answers in FLUORINE CHEMISTRY. (n.d.). ResearchGate. Retrieved from [Link]

• Are These 'Inert' Solvents Actually Reactive?. (2022). YouTube. Retrieved from [Link]

• Highly Efficient and Greener Approach for Fluorinating Organic Compounds. (2025). ResearchGate. Retrieved from [Link]

• Catalytic C(sp 3 )–F bond formation: recent achievements and pertaining challenges. (2020). Green Chemistry. Retrieved from [Link]

• Nucleophilic fluorinations of alkyl substrates by KF and [mim‐tOH][OMs]. (n.d.). ResearchGate. Retrieved from [Link]

• Emerging Reaction Paradigms with Fluoroantimonic Acid. (2025). Patsnap Eureka. Retrieved from [Link]

• Achieving Regio- and Stereo-Control in the Fluorination of Aziridines under Acidic Conditions. (2025). ResearchGate. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

Welcome to the technical support resource for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid. This guide is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility issues with this highly fluorinated benzoic acid derivative. We will explore the underlying chemical principles governing its solubility and provide practical, step-by-step troubleshooting protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid that influence its solubility?

A1: The solubility of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is dictated by a combination of its acidic nature and the strong electronic effects of its substituents.

• Acidity (pKa): The presence of three highly electronegative groups (one fluorine and two trifluoromethyl groups) on the benzene ring makes this compound significantly more acidic than benzoic acid. These electron-withdrawing groups stabilize the conjugate base (carboxylate anion), facilitating the donation of a proton. This lower pKa means it can be converted to its more soluble salt form at a lower pH compared to less substituted benzoic acids.

• Lipophilicity (Hydrophobicity): The two trifluoromethyl (-CF3) groups dramatically increase the molecule's lipophilicity. While the carboxylic acid group provides a polar handle for aqueous interactions, the large, non-polar fluorinated domains dominate, leading to inherently poor solubility in water and other polar protic solvents when in its neutral, protonated form.

• Crystalline Structure: Like many solid organic acids, this compound likely exists in a stable crystal lattice. The energy required to overcome these lattice forces and solvate the individual molecules is a critical factor in its dissolution.[1][2]

Q2: I'm trying to dissolve the compound directly in my aqueous buffer (e.g., PBS pH 7.4), but it's not working. Why?

A2: Direct dissolution in neutral aqueous buffers is often unsuccessful due to the high lipophilicity of the molecule in its protonated (acidic) form. At pH 7.4, while some of the acid will be deprotonated to its more soluble carboxylate form, the equilibrium may not be sufficient to overcome the compound's tendency to remain in its less soluble, solid state. For a drug to be effectively absorbed or utilized in a biological system, it must be in a solution state at the point of application.[3] The high fluorine content makes the neutral form particularly "greasy" and resistant to solvation by water.

Q3: What are the recommended starting solvents for preparing a stock solution?

A3: For preparing a concentrated stock solution, it is best to start with polar aprotic or water-miscible organic solvents. These solvents can effectively solvate the molecule, breaking down the crystal lattice.

Solvent	Class	Rationale for Use	Typical Stock Concentration Range
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Excellent solubilizing power for a wide range of compounds. Water-miscible.	10 - 100 mM
Dimethylformamide (DMF)	Polar Aprotic	Similar to DMSO, a strong solubilizing agent. Water-miscible.	10 - 100 mM
Methanol (MeOH)	Polar Protic	Effective for many fluorinated benzoic acids.[4][5] Volatile, which can be useful for removal.	1 - 20 mM
Ethanol (EtOH)	Polar Protic	A less toxic alternative to methanol, commonly used in biological assays.	1 - 20 mM
Acetonitrile (ACN)	Polar Aprotic	Often used in analytical chemistry and as a reaction solvent.[6]	1 - 10 mM

Expert Tip: Always start by preparing a small test solution to confirm solubility at your desired concentration before committing a larger quantity of your compound.

Troubleshooting Guides & Protocols

This section provides step-by-step solutions for common experimental hurdles.

Guide 1: Preparing an Aqueous Solution from an Organic Stock

This is the most common requirement for biological assays, screening, and formulation development. The key is to leverage pH adjustment to keep the compound in its soluble, deprotonated state.[7]

The Underlying Principle: Acid-Base Chemistry

The solubility of a weak acid like 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is fundamentally linked to its ionization state. By raising the pH of the aqueous medium well above the compound's pKa, we shift the equilibrium to favor the highly soluble carboxylate anion.

Caption: pH-dependent equilibrium of the benzoic acid.

Step-by-Step Protocol:

• Prepare a Concentrated Stock: Dissolve the 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid in a minimal amount of 100% DMSO to a high concentration (e.g., 50-100 mM). Ensure it is fully dissolved.

• Prepare the Target Buffer: Prepare your desired aqueous buffer (e.g., PBS, TRIS). Crucially, adjust the pH of this buffer to be at least 1.5 to 2 units higher than the estimated pKa of the acid. For this compound, a starting pH of 8.0-8.5 is recommended.

• Perform Serial Dilution (Spiking): While vigorously vortexing or stirring the basic aqueous buffer, slowly add a small aliquot of the DMSO stock solution to the buffer.

  • Causality: This "spike-in" method ensures that the molecules of the compound immediately encounter a high-pH environment upon leaving the DMSO droplet, forcing them into the soluble deprotonated state and preventing precipitation.

• Final pH Adjustment (Optional): If your final application requires a specific pH (e.g., 7.4), you can now carefully back-titrate the solution using dilute HCl. Monitor the solution closely for any signs of cloudiness or precipitation as you approach the compound's pKa.

• Control for Co-Solvent Effects: Ensure that the final concentration of DMSO in your aqueous solution is low (typically <0.5%) and that you run a vehicle control (buffer + same amount of DMSO) in your experiment to account for any effects of the co-solvent.

Guide 2: Workflow for Overcoming General Solubility Issues

When faced with a new experiment, a systematic approach can save time and material. This workflow guides you through the decision-making process.

Caption: Decision workflow for solubilizing the compound.

References

• 2-Fluoro-6-(trifluoromethyl)benzoic Acid Properties. Available at: [Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic Acid Technical Data. Available at: [Link]

• Novel Techniques for Solubility Enhancement. Ascendia Pharmaceuticals. (2021). Available at: [Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic acid Chemical Data. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Molecular properties of 2-fluoro-4-(trifluoromethyl)benzoic acid. Amerigo Scientific. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. (2023). Available at: [Link]

• Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis. Royal Society of Chemistry. (2025). Available at: [Link]

• Solid-phase extraction of fluorinated benzoic acids. ResearchGate. (2025). Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques. Journal of the Association of Physicians of India. Available at: [Link]

• Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. RSC Publishing. (2025). Available at: [Link]

• Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry. ResearchGate. (2025). Available at: [Link]

• Fundamentals of Solubility Enhancement Techniques. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Solubility Enhancement Techniques: Updates and Prospectives. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. PubMed. Available at: [Link]

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• 7. wjbphs.com [wjbphs.com]

Technical Support Center: Scaling-Up Reactions with 2-Fluoro-4,6-bis(trifluoromethyl)benzoic Acid

Welcome to the technical support center for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid. This guide is designed for researchers, chemists, and process development professionals to navigate the unique challenges encountered when scaling up reactions involving this sterically hindered and electron-deficient aromatic carboxylic acid. The following content, structured in a question-and-answer format, provides not just procedural guidance but also the fundamental scientific reasoning behind our recommendations.

Section 1: Foundational Properties & Safe Handling

This section addresses the intrinsic properties of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid that are critical for successful scale-up.

Q1: What are the key physical and chemical properties of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid that I should be aware of before scale-up?

A1: Understanding the foundational properties is critical. 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a white to off-white solid. Its key features are driven by the intense electron-withdrawing nature of the two trifluoromethyl (-CF₃) groups and the ortho-fluorine atom.

• Acidity: The powerful inductive effect of the three electron-withdrawing groups significantly increases the acidity of the carboxylic acid proton compared to benzoic acid. This has implications for base selection during salt formation and reactions.

• Steric Hindrance: The two bulky -CF₃ groups ortho to the carboxylic acid create significant steric congestion. This severely hinders access to the carboxylic acid group, making reactions like esterification and amidation challenging.[1] The dihedral angle between the benzene ring and the carboxyl group is significantly twisted, which can impact reactivity.[1]

• Reactivity of the Aromatic Ring: The aromatic ring is highly deactivated towards electrophilic aromatic substitution due to the electron-withdrawing substituents.[2] Conversely, it is activated for nucleophilic aromatic substitution (SNAᵣ), particularly at the fluorine-substituted position, though this often requires harsh conditions.

• Solubility: Like many highly fluorinated compounds, its solubility can be challenging. It is generally soluble in polar aprotic solvents like DMSO, but less so in non-polar or some polar protic solvents.[3] Preliminary solubility studies are essential before any scale-up operation.

Q2: What are the essential safety precautions for handling this reagent at scale?

A2: This compound is classified as an irritant. Based on data for structurally similar compounds, it causes skin and serious eye irritation, and may cause respiratory irritation.[4][5][6] When handling at scale, the potential for dust generation and exposure increases significantly.

Mandatory Handling Protocols:

• Ventilation: Always handle the solid and its solutions within a certified chemical fume hood or a ventilated enclosure.

• Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended), a flame-retardant lab coat, and chemical splash goggles with side shields. For large quantities, a face shield is also advised.[5]

• Dust Control: Use techniques to minimize dust generation, such as slow, controlled addition of the solid. For very large scales, consider a closed-transfer system.

• In case of fire: Use extinguishing media appropriate for the surrounding fire. Combustion may produce hazardous hydrogen fluoride gas.[7]

Section 2: Troubleshooting Amide Coupling and Esterification Reactions

This is the most common area of difficulty. The combination of steric hindrance and electronic deactivation of the carbonyl carbon makes standard procedures inefficient upon scale-up.

Q3: My standard amide coupling reaction (e.g., using EDC/HOBt) is failing or giving very low yields at scale. What is the cause and how can I fix it?

A3: This is a classic challenge with this substrate. The primary culprits are the severe steric hindrance around the carboxylic acid and the reduced nucleophilicity of the carbonyl carbon. The electron-withdrawing -CF₃ groups pull electron density away from the carbonyl, making it less susceptible to nucleophilic attack.

Troubleshooting Guide: Amide Coupling Reactions

Problem	Possible Cause(s)	Recommended Action & Scientific Rationale
Low or No Conversion	1. Insufficient Activation: Standard coupling reagents (EDC, DCC) may not be potent enough to form the active ester intermediate due to steric hindrance. 2. Steric Clash: The incoming amine nucleophile is sterically blocked.	1. Switch to a More Powerful Activating Agent: Use an acyl chloride or a uranium salt-based coupling reagent like HATU or HBTU. These form highly reactive intermediates that can overcome the electronic deactivation. 2. Increase Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Monitor for decomposition.
Reaction Stalls	1. Poor Solubility: The starting material or activated intermediate may be precipitating out of solution. 2. Reversible Reaction: The equilibrium may not favor product formation.	1. Change Solvent System: Move to a more polar, higher-boiling aprotic solvent like DMAc or NMP to improve solubility. 2. Use a Dehydrating Agent: Add molecular sieves to the reaction to remove water, which can hydrolyze the active intermediate and push the equilibrium towards the starting materials.
Side Product Formation	1. Epimerization (if applicable): If coupling to a chiral amine, racemization can occur with aggressive activation. 2. Decarboxylation: At elevated temperatures, decarboxylation can become a competing pathway, especially for electron-deficient benzoic acids.[8][9]	1. Use Additives: Incorporate an additive like OxymaPure® or Cl-HOBt, which are known to suppress racemization more effectively than standard HOBt. 2. Temperature Control: Maintain the lowest possible temperature that still allows for a reasonable reaction rate. A temperature screen is highly recommended during process development.

Workflow for Optimizing Amide Coupling

Caption: Troubleshooting flowchart for amide coupling.

Q4: I need to form an ester. Is a standard Fischer esterification practical at scale?

A4: No, a standard acid-catalyzed Fischer esterification is highly unlikely to be successful at scale due to the extreme steric hindrance. The reaction equilibrium will not favor the product, and the reaction rates will be impractically slow.

Recommended Protocol: Scale-Up of Esterification via the Acyl Chloride

This two-step protocol is more robust and reliable for scale-up.

Step 1: Formation of 2-Fluoro-4,6-bis(trifluoromethyl)benzoyl chloride

• Reactor Setup: Charge a dry, inerted reactor with 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid (1.0 eq) and a suitable solvent like toluene or dichloromethane.

• Reagent Addition: Slowly add thionyl chloride (SOCl₂, ~1.5 eq) or oxalyl chloride ((COCl)₂, ~1.2 eq) to the slurry at room temperature. If using oxalyl chloride, a catalytic amount of DMF is required.

• Reaction: Heat the mixture to a moderate temperature (e.g., 50-60°C for SOCl₂ in toluene) and monitor the reaction by HPLC or TLC until all the starting acid is consumed. The reaction is typically complete within 2-4 hours.

• Work-up: Concentrate the reaction mixture under vacuum to remove the solvent and excess reagent. The resulting crude acyl chloride is often used directly in the next step without further purification.

Step 2: Ester Formation

• Reactor Setup: In a separate reactor, charge the desired alcohol (1.0-1.2 eq) and a suitable solvent (e.g., dichloromethane).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (~1.5 eq).

• Acyl Chloride Addition: Cool the alcohol/base mixture (e.g., to 0-5°C) and slowly add a solution of the crude acyl chloride from Step 1. This addition is exothermic and must be controlled.

• Reaction: Allow the reaction to warm to room temperature and stir until completion.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with dilute acid (e.g., 1M HCl) and brine, dry over sodium sulfate, and concentrate to yield the crude ester.

Section 3: Downstream Processing & Purification

The unique properties of highly fluorinated compounds also present challenges during work-up and purification.[10]

Q5: I am observing persistent emulsions during aqueous work-up. How can I break them?

A5: Emulsion formation is a common issue with fluorinated molecules.[10]

Strategies to Mitigate Emulsions:

• Add Brine: Saturated sodium chloride solution increases the ionic strength of the aqueous phase, which can help break the emulsion.

• Change Solvent: If possible, switch to a more non-polar extraction solvent that has a greater density difference with water (e.g., switching from ethyl acetate to dichloromethane).

• Filtration: Passing the emulsified mixture through a pad of Celite® can sometimes break the emulsion.

• Centrifugation: For large-scale operations, centrifugation is a highly effective, albeit equipment-intensive, method for separating the layers.

Q6: What is the best approach for purifying the final product at scale? Crystallization or chromatography?

A6: The choice depends on the physical properties of your final compound.

• Crystallization: This is almost always the preferred method for large-scale purification due to its cost-effectiveness and efficiency. A systematic screening of solvents is crucial. Consider mixed solvent systems (e.g., heptane/ethyl acetate, ethanol/water) to achieve optimal purity and yield.

• Chromatography: While effective at the lab scale, silica gel chromatography for multi-kilogram quantities can be expensive and generate significant solvent waste. It should be considered a last resort. If required, investigate alternative stationary phases or automated flash chromatography systems designed for process scale.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I use a Grignard reaction to functionalize the aromatic ring? A: Directly forming a Grignard reagent from a fluorinated aromatic is notoriously difficult due to the strength of the C-F bond.[11] Furthermore, the acidic proton of the carboxylic acid is incompatible with Grignard reagents and would need to be protected. Alternative organometallic coupling reactions (e.g., Suzuki, Buchwald-Hartwig) on a suitably functionalized precursor are generally more viable.

Q: Is there a risk of decarboxylation during my reaction? A: Yes. Aromatic carboxylic acids, especially those with strong electron-withdrawing groups, can undergo decarboxylation at elevated temperatures.[8][9][12] This is a known side reaction pathway. It is critical to keep reaction temperatures as low as possible while maintaining a reasonable reaction rate. If you observe gas evolution and the formation of 1,3-bis(trifluoromethyl)-5-fluorobenzene, decarboxylation is likely occurring.

Q: How do the -CF₃ groups affect the NMR spectrum of my product? A: The -CF₃ groups will appear in the ¹⁹F NMR spectrum as singlets (assuming no other fluorine atoms are within coupling distance). They will also cause splitting in the ¹³C NMR spectrum (a quartet for the carbon attached to the -CF₃ group) and can have through-space coupling effects in the ¹H NMR.

References

• Exploring the Versatility of 2-Fluoro-4-(trifluoromethyl)benzoic Acid in Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic acid. (n.d.). PubChem. Retrieved from [Link]

• p-FLUOROBENZOIC ACID. (n.d.). Organic Syntheses. Retrieved from [Link]

• 2,6-Bis(trifluoromethyl)benzoic acid. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• 2,4,6-tribromobenzoic acid. (n.d.). Organic Syntheses. Retrieved from [Link]

• GRIGNARD REACTION – Synthesis of Benzoic Acid. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• Liu, X., et al. (2021). Trifluoromethylation of Benzoic Acids: An Access to Aryl Trifluoromethyl Ketones. Organic Letters. Retrieved from [Link]

• WO2021156893A1 - Process for preparation of 2,4,6-trifluorobenzoic acid. (n.d.). Google Patents.
• US6333431B1 - Processes for the preparation of fluorinated benzoic acids. (n.d.). Google Patents.

• Protodecarboxylation of benzoic acids under radical conditions. (n.d.). RSC Publishing. Retrieved from [Link]

• Pd-Catalyzed Decarboxylative Arylation of Thiazole, Benzoxazole, and Polyfluorobenzene with Substituted Benzoic Acids. (n.d.). Organic Letters - ACS Publications. Retrieved from [Link]

• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones. (n.d.). Arkivoc. Retrieved from [Link]

• Trifluoromethylation of Benzoic Acids: An Access to Aryl Trifluoromethyl Ketones. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Grignard Reaction Experiment Part 1, Prelab. (2020, October 26). YouTube. Retrieved from [Link]

• Decarboxylative Hydroxylation of Benzoic Acids. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Exploration of Mechanochemical Activation in Solid-State Fluoro-Grignard Reactions. (2020, January 28). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (2025, August 10). ResearchGate. Retrieved from [Link]

• 2-Fluoro-6-(trifluoromethyl)benzoic acid. (n.d.). Chem-Impex. Retrieved from [Link]

• Local and Remote Conformational Switching in 2-Fluoro-4-Hydroxy Benzoic Acid. (2025, October 14). Molecules. Retrieved from [Link]

• Direct sensitive simultaneous determination of fluorinated benzoic acids in oil reservoir waters by ultra high-performance liquid chromatography-tandem mass spectrometry. (2025, August 7). ResearchGate. Retrieved from [Link]

• Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. (2021, April 14). PubMed. Retrieved from [Link]

• DE69936350T2 - PROCESS FOR PREPARING FLUORINATED BENZOIC ACIDS. (n.d.). Google Patents.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid

As researchers and scientists at the forefront of drug development, our work inherently involves the use of novel and reactive chemical compounds. While these molecules are the building blocks of innovation, their lifecycle extends beyond the reaction flask. The responsible management and disposal of chemical waste are not merely operational tasks but are fundamental to ensuring laboratory safety, environmental stewardship, and regulatory compliance. My aim here is not to provide a generic checklist, but to offer a comprehensive, scientifically-grounded guide for the proper disposal of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid, explaining the causality behind each procedural step.

This guide is structured to build a robust mental model for handling this specific compound, ensuring that every action is deliberate, informed, and safe.

Hazard Identification and Intrinsic Risk Profile

Before we can manage a chemical, we must understand its nature. 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a halogenated organic acid. Its structure dictates its reactivity and toxicological profile. The primary hazards, as identified in safety data sheets (SDS) for this and structurally similar compounds, are significant and demand respect.[1][2][3][4]

• Causes skin irritation (Category 2): The acidic nature and fluorinated groups can disrupt the skin's lipid barrier, leading to irritation.

• Causes serious eye irritation (Category 2): Direct contact with eye tissue can cause significant, potentially lasting damage.

• May cause respiratory irritation (Category 3): As a fine powder, the compound can be easily inhaled, irritating the mucosal linings of the nose, throat, and lungs.[1][2][3][4]

Understanding these hazards is the causal basis for all subsequent handling and personal protective equipment (PPE) requirements.

Table 1: Key Properties and Hazard Summary for 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid and Analogs

Property	Value / Classification	Source(s)
Physical State	Solid, White Powder	[1]
GHS Hazard Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1][2]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2]
Incompatible Materials	Strong oxidizing agents, Strong bases	[3]

| Combustion Products | Carbon oxides, Hydrogen fluoride |[1] |

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The hazards identified above directly inform the selection of PPE. This equipment is your primary barrier against exposure during routine handling and, crucially, during waste consolidation and spill cleanup.

• Eye Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. When handling larger quantities or when there is a risk of dust generation, chemical splash goggles are required.

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Always inspect gloves for tears or punctures before use and wash your hands thoroughly after removal.

• Body Protection: A standard laboratory coat is mandatory to protect against skin contact from minor spills and dust.

• Respiratory Protection: All handling of the solid material, especially when transferring from its primary container, should be performed in a certified chemical fume hood to prevent inhalation of the powder.[1][3]

The Core Disposal Protocol: A Step-by-Step Workflow

The proper disposal of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a systematic process designed to prevent accidental reactions, ensure regulatory compliance, and facilitate safe handling by waste management professionals.

Step 1: Waste Segregation at the Point of Generation

This is the most critical step. Improper segregation is a primary cause of laboratory accidents.

• Designate a Halogenated Organic Waste Stream: 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid is a halogenated organic compound. It must be collected in a waste container specifically designated for this category. Do not mix it with non-halogenated solvents or other waste types.[5] This is because halogenated waste often requires high-temperature incineration for proper disposal to prevent the formation of toxic byproducts like dioxins.[6]

• Avoid Incompatibles: Under no circumstances should this acidic waste be mixed with strong bases (e.g., sodium hydroxide, ammonium hydroxide) or strong oxidizing agents (e.g., nitric acid, permanganates).[3] Mixing acids and bases can cause a violent exothermic neutralization reaction, while mixing with oxidizers can create a fire or explosion hazard.

Step 2: Proper Containerization

The integrity of the waste container is essential for safe storage and transport.

• Use a Compatible Container: The waste container must be made of a material that will not react with the chemical. High-density polyethylene (HDPE) carboys or drums are the standard and preferred choice.[7][8] Avoid metal containers, as acids can cause corrosion.[8]

• Ensure Container Integrity: The container must be in good condition, free of cracks or leaks, and must have a secure, tightly sealing lid. Keep the container closed at all times except when adding waste.[7][9] This minimizes the release of vapors and prevents spills.

Step 3: Accurate and Compliant Labeling

A waste container without a proper label is an unknown and dangerous liability. The label is a key communication tool for everyone who will handle the container.

• Attach a Hazardous Waste Label: As soon as you designate a container for waste accumulation, affix your institution's official hazardous waste label.

• Complete All Fields: Write the full, unabbreviated chemical name: "2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid." List all constituents if it is a mixed waste stream.

• Indicate Hazards: Check the boxes for "Corrosive (Acid)" and "Toxic." Affix the appropriate GHS hazard pictograms.[5]

• Date the Container: Record the "Accumulation Start Date," which is the date the first drop of waste enters the container. This is a critical requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[10]

Step 4: Safe Accumulation and Storage

Where and how you store the waste container in your lab is governed by safety and regulatory principles.

• Designate a Satellite Accumulation Area (SAA): This is a designated location in the lab, at or near the point of generation, where hazardous waste is collected.[7]

• Use Secondary Containment: The waste container must be kept in a larger, chemically compatible tub or tray (secondary containment).[11] This ensures that any potential leak from the primary container is captured and does not reach a floor drain or react with other materials.

• Segregate in Storage: The SAA should be organized to keep incompatible waste streams physically separated.[11]

Step 5: Arranging for Final Disposal

As a laboratory professional, your responsibility is to prepare the waste for pickup. The final treatment and disposal must be handled by professionals.

• Contact Your EHS Office: When the container is nearly full (no more than 90% capacity to allow for expansion) or reaches your institution's time limit (typically 6-12 months), contact your Environmental Health and Safety (EHS) department to schedule a waste pickup.[8][10]

• Professional Disposal: Your EHS office works with a licensed hazardous waste disposal contractor. The standard and environmentally appropriate disposal method for halogenated organic compounds like this is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF).[1]

Caption: Workflow for the safe disposal of 2-Fluoro-4,6-bis(trifluoromethyl)benzoic acid.

Emergency Procedures: Small-Scale Spill Management

In the event of a small, manageable spill of the solid material within a fume hood:

• Alert Personnel: Immediately notify others in the area.

• Ensure PPE: Confirm you are wearing the appropriate PPE, including gloves, goggles, and a lab coat.

• Contain the Spill: Gently cover the spill with a chemical absorbent pad or vermiculite. Do not use combustible materials like paper towels. Moisten the material slightly with water to prevent dust from becoming airborne.[12]

• Clean Up: Carefully sweep the absorbed material into a designated container for solid hazardous waste.[3][4]

• Decontaminate: Wipe the area with a damp cloth, and place the cloth in the waste container.

• Label and Dispose: Seal, label, and dispose of the cleanup materials as hazardous waste.

For large spills or any spill outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.

The Regulatory Imperative

All of these procedures are underpinned by a robust regulatory framework. In the United States, the Environmental Protection Agency (EPA) regulates the management of hazardous waste from its point of generation to its final disposal under the Resource Conservation and Recovery Act (RCRA).[8] As a generator of hazardous waste, your laboratory is legally required to follow these procedures for labeling, storage, and disposal.[7] Adherence to this guide will ensure your work remains compliant with these critical federal and state regulations.

By integrating these principles and procedures into your daily laboratory operations, you build a culture of safety and responsibility. This not only protects you and your colleagues but also upholds the integrity of our scientific community.

References

• 2-(Trifluoromethyl)benzoic acid Safety Data Sheet. (2016). Australia Pacific LNG.[Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS.[Link]

• Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health.[Link]

• Benzoic acid Safety Data Sheet. (2025). Carl ROTH.[Link]

• Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. U.S. Environmental Protection Agency.[Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.[Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). U.S. Environmental Protection Agency.[Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. eCFR :: Home.[Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2025). U.S. Environmental Protection Agency.[Link]

• Regulation of Laboratory Waste. American Chemical Society.[Link]

• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. (2025). U.S. Environmental Protection Agency.[Link]

• Effective Laboratory Waste Management Tips. (2025). Environmental Marketing Services.[Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022). GAIACA.[Link]

• Best Practices for Laboratory Waste Management. (2024). ACTenviro.[Link]

• Laboratory Chemical Waste Management. CSIR IIP.[Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR :: Home.[Link]

• C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal. (2024). YouTube.[Link]

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